WF11899A;WF 11899A

Core Science & Biosynthesis

A Technical Guide to the Fungal Immunomodulator WF11899A from Coleophoma empetri

This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals interested in the fungal-derived lipopeptide, WF11899A. We will explore the biology of the producing organism, Coleophoma empetri, detail the methodologies for its fermentation and the subsequent extraction and purification of WF11899A, and delve into its molecular mechanisms of action, particularly focusing on its potential as an immunosuppressive agent.

Part 1: The Producing Organism and its Metabolite

Coleophoma empetri, a filamentous fungus, is the natural source of the WF11899 series of lipopeptides, including WF11899A, B, and C.[1][2] These compounds are classified as echinocandins, a class of antifungal agents known for their potent activity against a range of pathogenic fungi, most notably Candida species.[1][2]

WF11899A is of particular interest due to its notable water solubility, a characteristic attributed to a sulfate moiety in its structure.[3] This property enhances its potential for pharmaceutical development. Structurally, the WF11899 compounds are cyclic hexapeptides acylated with a lipid side chain.[1][2] Beyond their antifungal properties, these molecules have demonstrated immunosuppressive activities, which will be a central focus of this guide. WF11899A also serves as a crucial precursor for the semi-synthesis of Micafungin, a clinically important antifungal drug.[4][5][6][7]

Part 2: Cultivation and Production of WF11899A

The production of WF11899A is achieved through submerged fermentation of Coleophoma empetri. The process involves a two-stage cultivation strategy to optimize mycelial growth and secondary metabolite production.

Media Composition

Successful cultivation and high-yield production of WF11899A are critically dependent on the composition of the culture media. The following formulations have been established for seed and production cultures:

Component	Seed Medium (MKS) (g/L)	Production Medium (MKF) (g/L)
Soluble Starch	15	-
Sucrose	10	-
Glucose	-	10
Corn Starch	-	30
Cotton Seed Meal	5	-
Peptone	10	10
(NH₄)₂SO₄	-	6
KH₂PO₄	1	1
FeSO₄	-	0.3
ZnSO₄	-	0.01
CaCO₃	2	2
pH	6.5	6.5

Step-by-Step Fermentation Protocol

• Inoculum Preparation: Initiate a pre-culture of Coleophoma empetri on Potato Dextrose Agar (PDA) plates.

• Seed Culture: Inoculate the seed medium (MKS) with a mycelial suspension from the PDA plates. Incubate at 25°C with agitation for optimal growth.

• Production Culture: Transfer the seed culture to the production medium (MKF). The fermentation is typically carried out at 25°C for an extended period, often up to 10 days, to maximize the accumulation of WF11899A.[8]

• Process Monitoring: Regularly monitor key fermentation parameters such as pH, biomass, and WF11899A titer.

Strategies to enhance the production of WF11899A include metabolic engineering of the producing strain and optimization of fermentation conditions.[6][7] For industrial-scale production, fed-batch strategies and the use of specialized impellers can be employed to manage viscosity and improve yield.[3]

Part 3: Downstream Processing: Extraction and Purification

The recovery and purification of WF11899A from the fermentation broth is a multi-step process designed to isolate the target compound from a complex mixture of cellular components and other metabolites.

Extraction and Purification Workflow

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A Technical Guide to the Discovery and Isolation of FR901379 (WF11899A): The Precursor to Micafungin

Abstract

FR901379, also designated WF11899A, is a sulfated lipopeptide belonging to the echinocandin class of antifungal agents. First isolated from the filamentous fungus Coleophoma empetri, this natural product exhibits potent inhibitory activity against β-1,3-glucan synthase, a critical enzyme in fungal cell wall biosynthesis. While its intrinsic antifungal properties are significant, its inherent hemolytic activity limited its direct clinical development. Instead, FR901379 has gained prominence as the pivotal starting material for the semi-synthesis of Micafungin (FK463), a frontline therapy for invasive fungal infections. This guide provides a comprehensive technical overview for researchers and drug development professionals, detailing the journey of FR901379 from its discovery in a soil screening program to the intricate, industrial-scale bioprocesses developed for its fermentation, isolation, and purification.

Part 1: Discovery and Strategic Significance

The Screening Program and Initial Discovery

The discovery of FR901379 was the result of a targeted screening program for novel antifungal antibiotics with cell wall synthesis inhibition activity. In 1989, researchers identified the compound in the culture broth of a fungal strain, F-11899, which was isolated from a soil sample collected in Iwaki city, Fukushima-prefecture, Japan.[1][2] This discovery was part of a broader effort to find water-soluble echinocandin analogs, as the poor solubility of earlier compounds in this class had hindered their clinical utility.[3]

The Producing Organism: Coleophoma empetri

The producing organism was identified as the filamentous fungus Coleophoma empetri.[4][5][6] Like many wild-type microbial strains, the initial productivity of C. empetri F-11899 was low, necessitating extensive strain improvement and process optimization to meet the demands of pharmaceutical production.[7]

Chemical Nature and Biological Activity

FR901379 is a cyclic lipohexapeptide, a structural characteristic of the echinocandin family.[1][7][8] Its structure features a cyclic hexapeptide core acylated with a palmitoyl fatty acid side chain.[9] A key distinguishing feature is a sulfate group, which confers excellent water solubility—a significant advantage over previous echinocandins.[3][10]

• Mechanism of Action: The primary molecular target of FR901379 is the enzyme β-1,3-glucan synthase.[1][11] By non-competitively inhibiting this enzyme, it disrupts the synthesis of glucan, an essential polymer that provides structural integrity to the fungal cell wall, leading to osmotic lysis and cell death.[8][12] This specific targeting of a fungal-exclusive pathway accounts for the low toxicity of echinocandins to mammalian cells.

The Clinical Imperative: From FR901379 to Micafungin

Despite its potent antifungal activity against Candida species and its desirable water solubility, FR901379 exhibited significant hemolytic activity in vitro, posing a major obstacle to its use as a therapeutic agent.[1][2][11][13] This challenge prompted a medicinal chemistry campaign to create semi-synthetic derivatives with an improved safety profile.

The strategic solution involved the enzymatic deacylation of FR901379 to remove the native palmitoyl side chain, yielding the core cyclic peptide (FR179642).[14] This nucleus was then chemically re-acylated with an optimized, synthetic side chain (an isoxazole ring substituted with 3,5-diphenyl).[8] This modification successfully reduced hemolytic activity while retaining potent antifungal efficacy, leading to the creation of Micafungin (FK463).[8][11]

Part 2: Upstream Processing: Fermentation and Production

The industrial production of FR901379 is a testament to decades of bioprocess optimization, transforming a low-titer wild-type strain into a robust manufacturing process.

Strain Development and Improvement

Initial yields from the wild-type C. empetri were in the range of 0.2–0.3 g/L.[7] To enhance production, a multi-pronged approach to strain improvement was adopted:

• Classical Mutagenesis: Random mutagenesis using methods like UV irradiation was employed to screen for hyperproducing mutant strains.[9]

• Rational Screening: Mutants were selected based on marker indices that correlated with elevated production.[9]

• Metabolic Engineering: More advanced techniques involve the targeted genetic modification of the C. empetri genome. By overexpressing rate-limiting enzymes in the FR901379 biosynthetic pathway, such as cytochrome P450 McfF and McfH, researchers have successfully eliminated the accumulation of unwanted byproducts and significantly increased the product titer.[1][12]

Fermentation Media Composition

The composition of the culture medium is critical for cell growth and secondary metabolite production. The media have been extensively optimized for large-scale fermentors, with a key focus on replacing complex organic nitrogen sources with more defined and cost-effective components.[1][15]

Media Component	Seed Medium (MKS) [7]	Production Medium (MKF) [7]	Rationale & Insights
Carbon Source	Soluble Starch, Sucrose	Glucose, Corn Starch	A combination of readily available and complex carbohydrates supports initial growth and sustained production.
Nitrogen Source	Cotton Seed Meal, Peptone	Peptone, (NH4)2SO4	Ammonium sulfate provides a defined nitrogen source, crucial for reproducible industrial fermentations.[1][15]
Phosphate	KH2PO4	KH2PO4	Maintaining a low phosphate concentration is reported to be beneficial for production.[1][2]
Minerals/Ions	-	FeSO4, ZnSO4	Trace metals are essential cofactors for many enzymes involved in primary and secondary metabolism.
pH Buffer	CaCO3	CaCO3	Calcium carbonate provides a slow-release buffering action to maintain a stable pH during the fermentation.
Sulfate Source	-	(NH4)2SO4	The addition of a sulfate source like MgSO4 or ammonium sulfate is beneficial to support the biosynthesis of the catechol-sulfate moiety.[1]

Industrial-Scale Fermentation Protocol (Fed-Batch Culture)

To achieve high cell densities and product titers, a fed-batch cultivation strategy is employed. This approach allows for the control of substrate concentration, preventing overflow metabolism and managing culture viscosity.

• Inoculum Preparation: Aseptically transfer a cryopreserved vial of the high-producing C. empetri strain to a shake flask containing Seed Medium (MKS). Incubate for 2-3 days at 25-30°C with agitation.

• Seed Fermentor: Scale up the inoculum by transferring the shake flask culture to a seed fermentor containing MKS medium. Cultivate until a target biomass is achieved.

• Production Fermentor: Transfer the seed culture to a sterilized production-scale fermentor containing the initial batch of Production Medium (MKF).

• Growth Phase: Maintain the culture temperature at 30°C to maximize the cell growth rate for the first ~6 days.[1]

• Production Phase: Reduce the temperature to 25°C to shift the metabolism towards FR901379 production.[1] This two-stage temperature control has been shown to improve overall productivity.

• Fed-Batch Strategy: Initiate intermittent feeding of a concentrated carbon source (e.g., mannitol or glucose) solution after the initial carbon source is depleted. This is a critical step to control the culture viscosity.[1][15]

• Process Monitoring: Continuously monitor and control pH, dissolved oxygen, and temperature. Harvest the fermentation broth after a predetermined time (typically 10-14 days) when the production rate plateaus.

Diagram: Overview of the downstream processing for FR901379 isolation.

Step-by-Step Protocol: Primary Recovery and Extraction

• Cell Separation: The harvested fermentation broth is processed through a plate-and-frame filter press or industrial centrifuge to separate the mycelial biomass from the fermentation liquor. [16]2. Solvent Extraction: The mycelial cake, which contains the bulk of the product, is soaked in a polar solvent, typically an 80-95% aqueous methanol solution. [16]This disrupts the cells and solubilizes the FR901379.

• Clarification: The resulting slurry is filtered again to remove the exhausted mycelia, yielding a crude methanolic extract.

Step-by-Step Protocol: Chromatographic Purification

This initial chromatographic step is designed to capture the target compound and remove the majority of water-soluble impurities.

• Column: A large-diameter column packed with a polymeric adsorbent resin (e.g., D1300) or an Octadecyl-silylated (ODS) silica gel is used. [3][16][17]2. Loading: The crude methanolic extract, potentially diluted with water to reduce the methanol concentration (e.g., to 30%), is loaded onto the equilibrated column. [16]3. Washing: The column is washed with several column volumes of a low-to-mid-range methanol solution (e.g., 50% aqueous methanol) to elute weakly bound impurities. [3][16]4. Elution: The FR901379 is eluted from the column using a higher concentration of methanol (e.g., 80-90%). [3][16]5. Concentration: The eluate containing the partially purified product is concentrated under reduced pressure to remove the solvent.

The concentrated eluate is subjected to one or more higher-resolution chromatographic steps to achieve the desired purity.

• Methodology: Options include silica gel chromatography or reversed-phase high-performance liquid chromatography (RP-HPLC) using C18 or polystyrene-divinylbenzene (PSDVB) stationary phases. [16][17]2. Mobile Phase: A typical mobile phase for RP-HPLC would be an isocratic or gradient system of acetonitrile and water. [16]3. Fraction Collection: Fractions are collected and analyzed by HPLC. Those containing FR901379 of the required purity (e.g., >90%) are pooled.

• Concentration: The pooled high-purity fractions are concentrated under reduced pressure.

• Lyophilization: The concentrated, aqueous solution is freeze-dried to yield the final product as a stable, white powder. [3][16]

Part 4: Analytical Characterization and Quality Control

Rigorous analytical methods are essential to ensure the identity, purity, and quantity of FR901379 throughout the manufacturing process and in the final product.

High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone of analytical quality control for FR901379. [5][18]

• Sample Preparation: Accurately weigh and dissolve the FR901379 sample in a suitable solvent (e.g., 50% methanol). For in-process samples from fermentation, a 1:1 extraction with methanol followed by ultrasonic crushing is effective. [5][18]2. Injection: Inject a defined volume (e.g., 20 µL) onto the HPLC system.

• Separation: Perform the separation using the parameters outlined in the table below.

• Quantification: Calculate the concentration and purity by comparing the peak area of the analyte to that of a certified reference standard.

HPLC Parameter	Typical Value	Reference
Column	C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5 µm)	[5][18]
Mobile Phase A	Water with 0.1% (v/v) Trifluoroacetic Acid (TFA)	[5][18]
Mobile Phase B	Acetonitrile (ACN) with 0.1% (v/v) TFA	[5][18]
Gradient	Linear gradient from 5% to 100% Mobile Phase B over 20 minutes	[5][18]
Flow Rate	1.0 mL/min	[5][18]
Column Temperature	30°C	[5][18]
Detection Wavelength	210 nm	[5][18]

Physico-Chemical Properties

The fundamental properties of FR901379 were established during its initial discovery and characterization.

Property	Value	Reference
Appearance	White Powder	[3]
Molecular Formula	C51H82N8O21S	[19]
Molecular Weight	1175.3 g/mol (Determined as 1174 by FAB-MS)	[3][19]
Solubility	Soluble in water and methanol; insoluble in chloroform.	[3]
UV Absorption	Similar pattern to other echinocandin-type lipopeptides.	[3]
Color Reactions	Positive for ceric sulfate and iodine vapor; negative for Dragendorff and Ehrlich.	[3]

Conclusion

The story of FR901379 is a powerful example of how natural product discovery, when coupled with rigorous bioprocess engineering and insightful medicinal chemistry, can lead to significant advances in medicine. From a unique fungus in a Japanese soil sample to a multi-ton industrial fermentation process, the journey to produce this critical precursor has been driven by a deep understanding of microbiology, chemistry, and engineering. The protocols and insights detailed in this guide represent a synthesis of the published science that enables the reliable and scalable production of FR901379, the essential foundation for the life-saving antifungal drug, Micafungin.

References

• Scale-up fermentation of echinocandin type antibiotic FR901379. (n.d.). ResearchGate. Retrieved February 22, 2026, from [Link]

• Ueda, S., Sakamoto, K., Oohata, N., Hino, M., Kanda, M., & Nagao, K. (2011). Strain Selection and Scale-Up Fermentation for FR901379 Acylase Production by Streptomyces Sp. No. 6907. Journal of Bioscience and Bioengineering, 112(4), 353-358. [Link]

• Kanda, M., Yamamoto, E., Hayashi, A., Tsuboi, M., Sakamoto, K., & Hino, M. (2010). Scale-up fermentation of echinocandin type antibiotic FR901379. Journal of bioscience and bioengineering, 109(2), 138-144. [Link]

• Men, Z., et al. (2023). The industrial production process of micafungin and biosynthetic gene clusters of FR901379. Synthetic and Systems Biotechnology. [Link]

• Wang, Y., et al. (2024). Improving the production of micafungin precursor FR901379 in Coleophoma empetri using heavy-ion irradiation and its mechanism analysis. Journal of Fungi, 10(1), 44. [Link]

• Men, Z., et al. (2021). Establishing an Efficient Genetic Manipulation System for Sulfated Echinocandin Producing Fungus Coleophoma empetri. Frontiers in Microbiology, 12, 709600. [Link]

• CN102952179A - Preparation method for high-purity micafungin precursor compound. (n.d.). Google Patents.

• Study of industrial manufacturing methods for Micafungin (FK463). (n.d.). ResearchGate. Retrieved February 22, 2026, from [Link]

• FR-901379. (n.d.). PubChem. Retrieved February 22, 2026, from [Link]

• CN111909244A - Preparation method of high-purity micafungin precursor FR901379. (n.d.). Google Patents.

• Ueda, S., Sakamoto, K., Oohata, N., Hino, M., Kanda, M., & Nagao, K. (2010). Screening and characterization of microorganisms with FR901379 acylase activity. The Journal of antibiotics, 63(2), 65–69. [Link]

• Fujie, A. (2007). Discovery of micafungin (FK463): A novel antifungal drug derived from a natural product lead. Pure and Applied Chemistry, 79(4), 603-614. [Link]

• Szymański, M., Wójcik, E., & Rajfur, Z. (2022). Echinocandins – structure, mechanism of action and use in antifungal therapy. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 876-894. [Link]

• Shao, L., et al. (2024). A Hadal Streptomyces-Derived Echinocandin Acylase Discovered through the Prioritization of Protein Families. Marine Drugs, 22(5), 211. [Link]

• Men, Z., et al. (2023). Improving the production of the micafungin precursor FR901379 in an industrial production strain. Microbial Cell Factories, 22(1), 47. [Link]

• Structure comparison of FR901379 (I) and micafungin (II). (n.d.). ResearchGate. Retrieved February 22, 2026, from [Link]

• Men, Z., et al. (2021). Establishing an Efficient Genetic Manipulation System for Sulfated Echinocandin Producing Fungus Coleophoma empetri. Frontiers in Microbiology, 12. [Link]

• The Echinocandins: Total and Semi-Synthetic Approaches in Antifungal Drug Discovery. (n.d.). Retrieved February 22, 2026, from [Link]

• Hashimoto, S., et al. (1994). WF11899A, B and C, novel antifungal lipopeptides. I. Taxonomy, fermentation, isolation and physico-chemical properties. The Journal of Antibiotics, 47(10), 1084-1091. [Link]

• WF11899A, B AND C, NOVEL ANTIFUNGAL LIPOPEPTIDES. (n.d.). J-Stage. Retrieved February 22, 2026, from [Link]

• Hashimoto, S., et al. (1994). WF11899A, B and C, novel antifungal lipopeptides. I. Taxonomy, fermentation, isolation and physico-chemical properties. The Journal of antibiotics, 47(10), 1084–1091. [Link]

• Iwamoto, T., Fujie, A., Sakamoto, K., et al. (1994). WF11899A, B and C, novel antifungal lipopeptides. II. Biological properties. The Journal of antibiotics, 47(10), 1092–1097. [Link]

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• 8. Echinocandins – structure, mechanism of action and use in antifungal therapy - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Guide: Water Solubility and Stability Profile of WF11899A (FR901379)

Topic: Water solubility and stability of WF11899A (FR901379) Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals[1]

Executive Summary & Compound Identity

WF11899A , also widely documented as FR901379 , is a naturally occurring sulfated lipopeptide antibiotic belonging to the echinocandin class.[2] Produced by the fungus Coleophoma empetri (Strain F-11899), it serves as the critical biosynthetic precursor to the semi-synthetic antifungal drug Micafungin .

Unlike the majority of natural echinocandins (e.g., Echinocandin B, Pneumocandin B0) which exhibit poor aqueous solubility, WF11899A is distinguished by a unique sulfate ester moiety on the homotyrosine residue. This structural feature functions as an intrinsic "solubility switch," rendering the compound highly water-soluble—a property that radically simplifies downstream processing and chemical modification compared to its hydrophobic congeners.

Physicochemical Core

Property	Specification
CAS Number	144371-88-0
Chemical Formula	C₅₁H₈₂N₈O₂₁S
Molecular Weight	1175.34 Da
Class	Acidic Echinocandin Lipopeptide
Key Structural Feature	Homotyrosine sulfate ester (provides anionic character)
pKa	~2.0 (Sulfonic acid), ~9-10 (Phenolic OH)

Water Solubility Profile[1]

Mechanism of Solubility

WF11899A acts as an anionic surfactant. Its structure is amphiphilic, featuring a hydrophobic palmitoyl (C16) lipid tail and a hydrophilic cyclic hexapeptide core decorated with a highly polar sulfate group.[1]

• The Sulfate Effect: The sulfate group (

  ) creates a strong negative charge at physiological pH, preventing the aggregation typical of neutral lipopeptides.[1]

• Solubility Threshold: While Echinocandin B is virtually insoluble in water (<0.1 mg/mL), WF11899A exhibits solubility exceeding 50 mg/mL in aqueous media.[1]

Solvent Compatibility Table

Solvent System	Solubility Status	Application Notes
Water (pH 7.0)	High (>50 mg/mL)	Ideal for extraction and enzymatic reactions.[1]
Methanol	Soluble	Used for initial extraction from mycelia.
DMSO	Soluble	Standard for stock solutions in biological assays.
Chloroform	Insoluble	Differentiates from non-sulfated impurities.
Acidic Water (pH < 2)	Reduced	Protonation of sulfate/hydrolysis risk reduces solubility.[1]

Stability & Degradation Pathways[1][3][4]

The stability of WF11899A is governed by two competing degradation mechanisms: Desulfation and Ring Opening . Understanding these pathways is critical for process control during purification and storage.

A. Desulfation (Solubility Loss)

The sulfate ester bond is susceptible to hydrolysis, particularly under acidic conditions or in the presence of sulfatases.

• Impact: Loss of the sulfate group yields the desulfated analog (structurally similar to Pneumocandin A0), which precipitates out of aqueous solution due to the loss of the solubilizing charge.

• Prevention: Maintain pH > 5.0 and avoid high temperatures during aqueous processing.

B. Hemiaminal Ring Opening (Activity Loss)

Like all echinocandins, WF11899A contains a hemiaminal ether linkage at the ornithine residue (C5 position).[1] This is the "Achilles' heel" of the echinocandin scaffold.

• Mechanism: Under acidic stress, the hemiaminal ring opens to form a linear peptide-aldehyde species.[3]

• Impact: Complete loss of antifungal activity (glucan synthase inhibition).[1]

• Prevention: Use of phosphate buffers can stabilize the cyclic core.

Visualizing the Degradation Network

The following diagram illustrates the stability logic and degradation nodes for WF11899A.

Caption: Degradation and conversion pathways of WF11899A. Red arrows indicate instability risks; green arrows indicate manufacturing utility.[1]

Analytical Protocols

To accurately assess the solubility and stability, specific HPLC protocols must be used that can resolve the parent compound from its desulfated and linear degradants.

Protocol A: Stability-Indicating HPLC Method

This method separates WF11899A from its biosynthetic congeners (WF11899B/C) and degradation products.[1]

• Column: LiChrospher 100 RP-18 (5 µm, 250 × 4 mm) or equivalent C18 column.[1]

• Mobile Phase:

  • Solvent A: 0.5%

    (Ammonium Dihydrogen Phosphate) in Water.[1]

  • Solvent B: Acetonitrile (

    ).[1]

  • Isocratic Mix: 55% Solvent A / 45% Solvent B.[4]

• Flow Rate: 1.0 mL/min.[5][6]

• Detection: UV at 210 nm (Peptide bond absorption).[1]

• Temperature: 25°C - 30°C.[1]

• Retention Order: WF11899A (most polar/sulfated) elutes before WF11899B and WF11899C.[1]

Protocol B: Forced Degradation Stress Test

Use this workflow to validate the stability window of your specific lot.

• Preparation: Dissolve WF11899A at 1 mg/mL in water.

• Acid Stress: Add 0.1 N HCl (to pH ~2).[1] Incubate at 25°C for 2 hours.

  • Expected Result: Appearance of linear peptide peak (later eluting) and potential precipitation (desulfation).[1]

• Thermal Stress: Incubate neutral solution at 60°C for 4 hours.

  • Expected Result: Gradual increase in desulfated analog (precipitate may form).[1]

• Analysis: Quench samples with equal volume Methanol (to redissolve any precipitate) and inject into HPLC.

Handling & Storage Recommendations

Based on the physicochemical profile, the following handling procedures are mandatory to maintain integrity:

• Lyophilization: Store WF11899A as a lyophilized powder. In solution, the sulfate ester is prone to slow hydrolysis over weeks.

• Temperature: Long-term storage at -20°C .

• Reconstitution: Use neutral buffers (pH 6.0–7.0). Phosphate buffers are preferred over unbuffered water for storage >24 hours to prevent pH drift that could trigger ring opening.

• Avoid Calcium: High concentrations of

  can cause precipitation of the sulfated peptide (similar to soap scum formation).[1]

References

• Iwamoto, T., et al. (1994).[1][2] WF11899A, B and C, novel antifungal lipopeptides.[1][2] I. Taxonomy, fermentation, isolation and physico-chemical properties.[1][2] The Journal of Antibiotics.[2] Link

• Fujie, A., et al. (2001).[1] FR131535, a novel water-soluble echinocandin-like lipopeptide: synthesis and biological properties.[1] Bioorganic & Medicinal Chemistry Letters.[1][7] Link

• Kanda, M., et al. (2009).[1][2][8] Improvement of FR901379 production by mutant selection and medium optimization. Journal of Bioscience and Bioengineering.[2] Link

• Men, L., et al. (2024).[1] A Hadal Streptomyces-Derived Echinocandin Acylase Discovered through the Prioritization of Protein Families. Marine Drugs.[1] Link

• Cayman Chemical. (n.d.).[1] FR901379 Product Information and Physical Properties.[2] Cayman Chemical.[1] Link

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The Sulfate Moiety in WF11899A: A Physicochemical &amp; Mechanistic Analysis

Content Type: Technical Whitepaper Subject: Structure-Activity Relationship (SAR) and Stability of the Sulfate Group in WF11899A Audience: Medicinal Chemists, Formulation Scientists, and Process Engineers

Executive Summary

WF11899A (also identified as FR901379) represents a pivotal natural product in the echinocandin class of antifungals.[1] Produced by the fungus Coleophoma empetri, it serves as the direct biosynthetic precursor to the blockbuster drug micafungin .[2] While the cyclic hexapeptide core and lipid side chain drive the fundamental inhibition of 1,3-β-D-glucan synthase, the homotyrosine-linked sulfate group is the critical determinant of the molecule’s clinical viability.

This guide dissects the role of this sulfate moiety, demonstrating that it functions as a "solubility anchor" rather than a primary binding motif. We analyze its contribution to aqueous solubility, its impact on hemolytic toxicity, and the chemical stability challenges it introduces during purification and storage.

Structural Anatomy: The Sulfate Anchor

To understand the role of the sulfate group, one must first isolate it within the complex architecture of the WF11899A molecule. Unlike earlier echinocandins (e.g., Echinocandin B) which are highly lipophilic and practically insoluble in water, WF11899A possesses a unique anionic character.

The Molecular Triad

The activity of WF11899A is governed by three distinct structural domains:

• Cyclic Hexapeptide Core: The scaffold responsible for hydrogen bonding within the target enzyme's active site.

• Lipid Side Chain (Palmitoyl): Facilitates intercalation into the fungal phospholipid bilayer, concentrating the drug near the membrane-bound target.

• The Sulfate Moiety (

  ): Located on the phenolic oxygen of the homotyrosine residue.

The "Solubility Switch" Mechanism

The sulfate group introduces a localized negative charge and high polarity to an otherwise hydrophobic lipopeptide. This modification is not merely incidental; it is a biosynthetic evolutionary adaptation that transforms the molecule from a precipitate into a solute in aqueous environments.

• Desulfated State: Without the sulfate, the molecule behaves like Echinocandin B—aggregating in aqueous media, limiting bioavailability.

• Sulfated State (WF11899A): The solvation energy of the sulfate ion overcomes the hydrophobic effect of the lipid tail, allowing for concentrations >50 mg/mL in water.

Mechanistic Impact & SAR Analysis

The presence of the sulfate group presents a trade-off between solubility, potency, and toxicity.

Target Inhibition vs. Bioavailability

Experimental data indicates that the sulfate group is not strictly essential for the intrinsic inhibition of 1,3-β-D-glucan synthase (Fks1), but it is essential for the drug to reach the enzyme in a biological system.

Parameter	WF11899A (Sulfated)	Desulfated Analog	Mechanistic Insight
Water Solubility	High (>50 mg/mL)	Very Low (<0.1 mg/mL)	Sulfate acts as a polar headgroup, preventing micellar aggregation.
Fks1 Inhibition ( )	~0.7 µg/mL	~0.7 - 1.0 µg/mL	The sulfate does not directly participate in the critical binding pocket interactions.
In Vivo Efficacy	High	Negligible	Insolubility prevents the desulfated form from achieving therapeutic plasma levels.
Hemolytic Activity	Moderate	High	The sulfate's charge repulsion may reduce non-specific intercalation into mammalian RBC membranes compared to the neutral lipophile.

Visualization of the SAR Logic

The following diagram illustrates the functional contribution of each domain, highlighting the sulfate's specific role in solubility and pharmacokinetics (PK).

Caption: Functional decomposition of WF11899A. The sulfate group (Green) is the primary driver of solubility, enabling the core (Grey) and lipid (Red) to function in vivo.

Stability & Hydrolysis Challenges

While the sulfate group confers solubility, it introduces a chemical liability: acid-catalyzed hydrolysis . The ester linkage between the sulfate and the phenolic hydroxyl is susceptible to cleavage, particularly at low pH or elevated temperatures.

The Hydrolysis Pathway

In the context of drug development (specifically the conversion of WF11899A to Micafungin), this instability requires strict pH control during fermentation and downstream processing. Loss of the sulfate group results in the precipitation of the desulfated impurity, which is difficult to re-dissolve and separate.

Biosynthetic Origin

The sulfate is installed post-assembly by a specific sulfotransferase enzyme encoded within the Coleophoma empetri gene cluster. Understanding this enzymatic step allows for bioengineering strains that can hyper-produce the sulfated form or modifying the substrate specificity.

Experimental Protocols

The following protocols are designed to validate the presence and function of the sulfate group.

Protocol A: Enzymatic Desulfation Validation

Objective: To confirm that the sulfate group is the sole cause of water solubility in WF11899A.

Reagents:

• Purified WF11899A (Sodium salt)

• Arylsulfatase (Type VI from Aerobacter aerogenes)[3]

• Tris-HCl Buffer (50 mM, pH 7.1)

• n-Butanol (n-BuOH)

Workflow:

• Solubilization: Dissolve 60 mg of WF11899A in 30 mL of Tris-HCl buffer. The solution should be clear.

• Digestion: Add Arylsulfatase (approx. 10-20 units). Incubate at 37°C for 30 hours.

• Observation: Monitor turbidity. As the enzyme cleaves the sulfate, the resulting desulfated lipopeptide will precipitate out of the solution due to hydrophobicity.

• Extraction: Extract the suspension with an equal volume of n-BuOH (the desulfated form partitions into the organic phase).[3]

• Analysis: Analyze both phases via HPLC (C18 column) to confirm the shift in retention time (the desulfated form will be more retained/hydrophobic).

Protocol B: Sulfate Stability Stress Test

Objective: To determine the pH boundaries for processing WF11899A without hydrolysis.

Workflow Visualization:

Caption: Workflow for determining the pH stability profile of the sulfate ester linkage.

Methodology:

• Prepare 1 mg/mL solutions of WF11899A in buffers ranging from pH 2.0 to 8.0.

• Incubate at 25°C for 24 hours.

• Inject onto a Reverse-Phase HPLC column (C18).[2][3]

• Mobile Phase: Acetonitrile/Water (with 0.5%

  ).[3]

• Detection: UV at 210 nm.

• Pass Criteria: < 0.5% degradation to desulfated analog at pH 5-7. Significant degradation expected at pH < 3.

References

• Iwamoto, T., et al. (1994). "WF11899A, B and C, novel antifungal lipopeptides.[4] I. Taxonomy, fermentation, isolation and physico-chemical properties."[3][5] The Journal of Antibiotics. Link

• Fujie, A. (2007). "Discovery of micafungin (FK463): A novel antifungal drug derived from a natural product lead."[4] Pure and Applied Chemistry. Link

• Hashimoto, S. (2009). "Micafungin: a sulfated echinocandin."[2][4] The Journal of Antibiotics. Link

• Hüttel, W. (2017). "Current advances in the biosynthesis of echinocandin-type antifungal pneumocandins."[2] Applied Microbiology and Biotechnology. Link

• Kanda, M., et al. (2009). "Scale-up fermentation of echinocandin type antibiotic FR901379." Journal of Bioscience and Bioengineering. Link

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WF11899A as a Precursor to Micafungin: A Technical Guide

This guide provides an in-depth technical overview of WF11899A (also known as FR901379), a crucial precursor in the semi-synthesis of the potent antifungal agent, micafungin. Designed for researchers, scientists, and drug development professionals, this document elucidates the critical steps from the microbial production of WF11899A to its chemical modification into micafungin, underpinned by scientific principles and field-proven insights.

Introduction: The Significance of WF11899A in Antifungal Therapy

Micafungin is a frontline echinocandin antifungal agent valued for its efficacy against a broad spectrum of fungal pathogens, particularly Candida and Aspergillus species.[1][2] Its unique mode of action involves the non-competitive inhibition of β-1,3-glucan synthase, an essential enzyme for fungal cell wall biosynthesis, leading to osmotic instability and cell death.[1][3] Unlike other echinocandins, micafungin possesses a distinct sulfonate group, conferring excellent water solubility and favorable pharmacokinetic properties.[1][3]

The journey to this vital therapeutic begins with a natural product, the lipopeptide antibiotic WF11899A (FR901379).[4] Produced through fermentation by the filamentous fungus Coleophoma empetri, WF11899A serves as the foundational scaffold for micafungin.[4][] The semi-synthetic process, which involves the enzymatic removal of the native palmitoyl side chain from WF11899A followed by the chemical attachment of a synthetic N-acyl side chain, is a cornerstone of micafungin production.[6][7] This guide will delve into the technical intricacies of this transformation, offering a comprehensive resource for professionals in the field.

WF11899A: The Natural Precursor

Production via Fermentation

WF11899A is a nonribosomal cyclic hexapeptide produced by Coleophoma empetri.[] The industrial production of this precursor is a complex fermentation process that requires careful optimization to maximize yield and minimize the co-production of structurally related impurities, such as WF11899B and WF11899C.[1][3] These byproducts can complicate downstream purification processes.[3] Strain improvement through mutagenesis and metabolic engineering of C. empetri has been a key focus of research to enhance the titer of WF11899A.[8][9]

Physico-chemical Properties

A thorough understanding of the physico-chemical properties of WF11899A is essential for its extraction, purification, and handling.

Property	Value	Source
Molecular Formula	C55H82N8O23S	[1]
Molecular Weight	1255.3 g/mol	[1]
Solubility	Soluble in methanol and water; insoluble in chloroform.	[1]
Appearance	White powder	[1]
Key Structural Feature	Cyclic lipopeptide with a palmitoyl side chain and a sulfate group.	[1][3]

The aqueous solubility of WF11899A, attributed to its sulfate moiety, is a notable feature among echinocandin-type compounds.[1]

The Transformation Pathway: From WF11899A to Micafungin

The conversion of WF11899A to micafungin is a two-step process: enzymatic deacylation followed by chemical acylation. This pathway allows for the replacement of the natural lipid side chain with a synthetic one designed to optimize the drug's safety and efficacy profile.

Caption: Conversion of WF11899A to Micafungin.

Step 1: Enzymatic Deacylation to FR-179642

The initial and most critical step in the synthesis of micafungin is the selective removal of the palmitoyl side chain from WF11899A. This is achieved with high specificity using an enzyme known as FR901379 acylase.[10][11] This enzymatic approach is favored over chemical methods due to its mild reaction conditions and high selectivity, which preserves the integrity of the cyclic peptide core.

FR901379 acylase is produced by various microorganisms, with strains of Streptomyces sp. being a notable source.[11][12] The production of this enzyme can be optimized through strain selection and fermentation medium development.[11] For industrial applications, the enzyme is often used in an immobilized form to facilitate its recovery and reuse.[13]

The following is a representative protocol for the enzymatic deacylation of WF11899A, based on established methodologies.

• Enzyme Preparation: A culture of a high-producing strain of Streptomyces sp. is fermented under optimal conditions to produce FR901379 acylase. The enzyme can be used as a whole-cell biocatalyst, a crude enzyme preparation, or a purified and immobilized enzyme.

• Reaction Setup:

  • Dissolve WF11899A (FR901379) in a suitable aqueous buffer (e.g., phosphate buffer) to a final concentration of 1-10 g/L. The optimal pH for the reaction is typically between 5.0 and 7.0.

  • Add the FR901379 acylase preparation to the substrate solution. The enzyme-to-substrate ratio will depend on the activity of the enzyme preparation and should be optimized for efficient conversion.

• Reaction Conditions:

  • Incubate the reaction mixture at a controlled temperature, generally between 30°C and 40°C.

  • Provide gentle agitation to ensure adequate mixing.

• Monitoring the Reaction: The progress of the deacylation can be monitored by High-Performance Liquid Chromatography (HPLC). Aliquots of the reaction mixture are taken at regular intervals and analyzed for the disappearance of the WF11899A peak and the appearance of the FR-179642 peak.

• Work-up and Purification of FR-179642:

  • Once the reaction is complete, the enzyme (if immobilized or as whole cells) is removed by filtration or centrifugation.

  • The resulting solution containing FR-179642 is then subjected to purification. This typically involves chromatographic techniques, such as reversed-phase chromatography, to separate FR-179642 from any unreacted WF11899A and other impurities.[]

Step 2: Chemical Acylation to Micafungin

Following the enzymatic deacylation, the resulting deacylated nucleus, FR-179642, is chemically coupled with a synthetically prepared side chain, 4-(5-(4-(pentyloxy)phenyl)isoxazol-3-yl)benzoic acid, to yield micafungin.[7][14]

The micafungin side chain is a custom-designed molecule that imparts the desired pharmacological properties to the final drug. Its synthesis is a multi-step organic chemistry process.[15] Before coupling to FR-179642, the carboxylic acid group of the side chain must be activated to facilitate amide bond formation. Common activating agents include carbodiimides (e.g., EDC) in the presence of an additive like 1-hydroxybenzotriazole (HOBt).[16][17]

The following is a representative one-pot procedure for the chemical acylation of FR-179642.[16]

• Activation of the Side Chain:

  • In a suitable aprotic solvent such as dry N,N-dimethylformamide (DMF), dissolve the micafungin side chain, 4-(5-(4-(pentyloxy)phenyl)isoxazol-3-yl)benzoic acid, and a coupling additive (e.g., HOBt).

  • Add a coupling reagent (e.g., EDC) to the mixture and stir at room temperature for 1-2 hours to form the activated ester.

• Coupling Reaction:

  • Cool the reaction mixture containing the activated side chain to 0-5°C.

  • Add FR-179642 to the cooled solution, followed by a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) to neutralize any acid formed and to deprotonate the amino group of FR-179642.

  • Allow the reaction to proceed at 0-5°C for 2-4 hours, monitoring its completion by HPLC.

• Work-up and Purification of Micafungin:

  • Upon completion, the reaction is quenched, and the crude micafungin is precipitated by the addition of an anti-solvent like ethyl acetate.

  • The crude product is collected by filtration and then subjected to extensive purification, typically involving multiple chromatographic steps. Reversed-phase chromatography is commonly employed to achieve the high purity required for a pharmaceutical-grade product.[4][18]

  • The purified micafungin is often converted to its sodium salt for improved stability and formulation.[4]

Analytical Characterization and Quality Control

Rigorous analytical testing is paramount throughout the synthesis of micafungin to ensure the identity, purity, and quality of the final product.

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary analytical tool for monitoring the conversion of WF11899A to micafungin and for assessing the purity of the intermediates and the final product.

Parameter	WF11899A Analysis	Micafungin and Impurities Analysis
Column	Reversed-phase C18 (e.g., Agilent, 4.6 x 150 mm, 5 µm)	Reversed-phase C18 (e.g., Agilent Zorbax SB-C18, 250 x 4.6 mm, 5 µm)
Mobile Phase	Gradient of acetonitrile and water with 0.05% trifluoroacetic acid	Isocratic or gradient of acetonitrile and phosphate buffer
Detection	UV at 210 nm	UV at 279 nm
Flow Rate	1.0 mL/min	0.3 - 1.0 mL/min
Reference	[3]	[18][19]

Ultra-Performance Liquid Chromatography (UPLC)

UPLC offers higher resolution and faster analysis times compared to traditional HPLC, making it well-suited for the analysis of micafungin and its impurities.[15][18]

Parameter	UPLC Method for Micafungin
Column	Phenomenex Aeris peptide XB C18 (150 x 2.1 mm, 1.7 µm)
Mobile Phase	Gradient of 0.01 M phosphate buffer (pH 2.9) and acetonitrile
Detection	UV at 279 nm
Flow Rate	0.3 mL/min
Reference	[18]

Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy

MS and NMR are indispensable for the structural elucidation and confirmation of WF11899A, FR-179642, micafungin, and any potential impurities.[1]

Conclusion

The transformation of the natural product WF11899A into the life-saving antifungal drug micafungin is a testament to the power of semi-synthesis in modern drug development. This process, which marries the biosynthetic capabilities of a microorganism with the precision of organic chemistry, requires a deep understanding of fermentation, enzymology, and synthetic and analytical chemistry. This technical guide provides a comprehensive framework for researchers and professionals engaged in the development and production of micafungin, highlighting the critical parameters and methodologies that underpin its successful synthesis. As the threat of invasive fungal infections continues to grow, the efficient and robust production of micafungin, starting from its precursor WF11899A, remains a vital endeavor in the pharmaceutical sciences.

References

• Iwamoto, T., Fujie, A., Sakamoto, K., Tsurumi, Y., Shigematsu, N., Yamashita, M., Hashimoto, S., Okuhara, M., & Kohsaka, M. (1994). WF11899A, B and C, novel antifungal lipopeptides. I. Taxonomy, fermentation, isolation and physico-chemical properties. The Journal of Antibiotics, 47(10), 1084–1091. [Link]

• Joshi, S., Singh, A., & Shardul, S. (2016). Development and Validation of a Stability-Indicating High Performance Liquid Chromatographic (HPLC) Method for the Determination of Related Substances of Micafungin Sodium in Drug Substances. International Journal of Pharmaceutical Sciences and Research, 7(3), 1211-1218. [Link]

• Lundgren, S., & Tungen, J. E. (2012). Methods for manufacturing an antifungal agent.

• Aurozymes. (2019). An Improved Process For The Preparation Of Micafungin Sodium. Indian Patent Application No. 201941005256. [Link]

• Men, X., Yue, Q., Zhang, Y., Wang, Z., Zhang, S., Xiang, M., & Wang, W. (2023). Improving the production of the micafungin precursor FR901379 in an industrial production strain. Microbial Cell Factories, 22(1), 49. [Link]

• Li, J., Wang, Y., Zhang, L., & Yuan, Y. (2020). Preparation method of high-purity micafungin precursor FR901379.

• Reddy, M. S., & Reddy, P. P. (2018). A concise synthesis of isoxazole-based side chain of Micafungin. ResearchGate. [Link]

• Zhang, T., Li, Y., & Wang, J. (2024). A Hadal Streptomyces-Derived Echinocandin Acylase Discovered through the Prioritization of Protein Families. Marine Drugs, 22(5), 227. [Link]

• S.L.U, T. (2014). Method for purification of micafungin. U.S.

• PharmaCompass. (n.d.). FR-179642. Retrieved February 22, 2026, from [Link]

• García-Simón, S., & Soriano-Irigaray, L. (2023). Validation and clinical evaluation of an ultra-performance liquid chromatography with ultraviolet detector method for plasma quantification of micafungin. Annals of Clinical Biochemistry, 60(3), 191–198. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 71714631, FR-179642. Retrieved February 22, 2026, from [Link].

• Weig, M., & Eiffert, H. (2016). Quantification of anidulafungin and micafungin in human body fluids by high performance-liquid chromatography with UV-detection. GMS Infectious Diseases, 4, Doc04. [Link]

• Szymański, M., Wójcik, A., & Pawlik, A. (2022). Echinocandins – structure, mechanism of action and use in antifungal therapy. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 876-889. [Link]

• Teva Pharmaceutical Industries Ltd. (2016). Intermediates and processes to prepare micafungin.
• Shanghai Techwell Biopharmaceutical Co., Ltd. (2018). The preparation method of micafen sodium precursor.
• Fujisawa Pharmaceutical Co., Ltd. (1999). Cyclic lipopeptide acylase.
• Zhang, J. (2015). Purification and salt conversion method of micafungin.

• Reddy, B. P., & Kumar, P. (2014). Development and Validation of a Stability-Indicating High Performance Liquid Chromatographic (HPLC) Method for the Determination of Related Substances of Micafungin Sodium in Drug Substances. Science, Technology and Arts Research Journal, 3(3), 85-93. [Link]

• Ueda, S., Shibata, T., Ito, K., et al. (2011). Strain Selection and Scale-Up Fermentation for FR901379 Acylase Production by Streptomyces Sp. No. 6907. Journal of Bioscience and Bioengineering, 112(4), 353-358. [Link]

• ScinoPharm Taiwan Ltd. (2012). Preparation method of micafungin sodium.
• Zhejiang Hisun Pharmaceutical Co., Ltd. (2013). Preparation method for high-purity micafungin precursor compound.

• Kanda, M., et al. (2010). Scale-up fermentation of echinocandin type antibiotic FR901379. Journal of Bioscience and Bioengineering, 109(2), 138-144. [Link]

• Men, X., Yue, Q., Zhang, Y., Wang, Z., Zhang, S., Xiang, M., & Wang, W. (2023). Improving the production of the micafungin precursor FR901379 in an industrial production strain. ResearchGate. [Link]

• Men, X., et al. (2025). Improving the production of micafungin precursor FR901379 in Coleophoma empetri using heavy-ion irradiation and its mechanism analysis. ResearchGate. [Link]

• Ueda, S., et al. (2010). Screening and characterization of microorganisms with FR901379 acylase activity. Journal of Bioscience and Bioengineering, 109(2), 133-137. [Link]

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In Vitro Activity of WF11899A Against Candida albicans: A Technical Guide for Researchers

This guide provides a comprehensive technical overview of the in vitro activity of WF11899A, a potent antifungal lipopeptide, against the opportunistic fungal pathogen Candida albicans. Designed for researchers, scientists, and drug development professionals, this document delves into the core scientific principles and methodologies for evaluating the efficacy of WF11899A, grounded in established protocols and an understanding of its mechanism of action.

Introduction to WF11899A and the Clinical Challenge of Candida albicans

Candida albicans remains a significant cause of mucosal and systemic fungal infections, particularly in immunocompromised individuals.[1] The emergence of antifungal resistance necessitates the discovery and development of novel therapeutic agents.[2] WF11899A is a water-soluble lipopeptide antibiotic belonging to the echinocandin class, isolated from the culture broth of Coleophoma empetri F-11899.[3][4] Like other echinocandins, its primary mechanism of action is the inhibition of 1,3-β-D-glucan synthase, an essential enzyme for fungal cell wall biosynthesis that is absent in humans, making it an attractive therapeutic target.[4][5]

WF11899A has demonstrated potent in vitro activity against clinical isolates of Candida albicans, with reported IC50 values ranging from 0.004 to 0.03 µg/mL.[5][6] This guide will provide the experimental framework to rigorously assess this activity.

Mechanism of Action: Inhibition of 1,3-β-D-Glucan Synthase

The fungal cell wall is a dynamic structure crucial for maintaining cell integrity and morphology. A key component of the C. albicans cell wall is β(1,3)-glucan, a polymer of glucose.[7] The synthesis of this polymer is catalyzed by the 1,3-β-D-glucan synthase enzyme complex located in the fungal plasma membrane.[4] This complex utilizes UDP-glucose as a substrate to elongate the glucan chain.[4]

WF11899A non-competitively inhibits this enzyme, leading to a depletion of β(1,3)-glucan in the cell wall.[5] This disruption results in osmotic instability, cell lysis, and ultimately, fungal cell death. The IC50 of WF11899A for the inhibition of 1,3-β-D-glucan synthase has been reported to be 0.7 µg/mL.[5][6]

Figure 1: Mechanism of action of WF11899A.

Core Methodologies for In Vitro Evaluation

A robust in vitro assessment of WF11899A relies on a series of standardized assays to determine its potency, kinetics of fungal killing, and impact on key virulence factors.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. For Candida albicans, the Clinical and Laboratory Standards Institute (CLSI) M27 standard provides a reference method for broth microdilution testing.[8][9][10][11]

Protocol: Broth Microdilution MIC Assay (adapted from CLSI M27)

• Inoculum Preparation:

  • Culture C. albicans on Sabouraud Dextrose Agar (SDA) at 35°C for 24-48 hours.

  • Suspend several colonies in sterile saline and adjust the turbidity to a 0.5 McFarland standard.

  • Dilute this suspension in RPMI 1640 medium (buffered with MOPS) to achieve a final inoculum concentration of 0.5 x 10³ to 2.5 x 10³ cells/mL in the microtiter plate wells.

• Drug Dilution:

  • Prepare a stock solution of WF11899A in a suitable solvent (e.g., water, as it is water-soluble).[3][4]

  • Perform serial two-fold dilutions of WF11899A in RPMI 1640 medium in a 96-well microtiter plate.

• Incubation:

  • Add the prepared inoculum to each well of the microtiter plate.

  • Include a growth control (no drug) and a sterility control (no inoculum).

  • Incubate the plate at 35°C for 24-48 hours.

• Endpoint Determination:

  • The MIC is read as the lowest concentration of WF11899A that causes a significant reduction (typically ≥50%) in turbidity compared to the growth control.

Figure 2: Workflow for MIC determination.

Time-Kill Kinetic Assays

Time-kill assays provide insights into the pharmacodynamics of an antifungal agent, distinguishing between fungistatic (inhibiting growth) and fungicidal (killing) activity.

Protocol: Time-Kill Assay

• Inoculum Preparation: Prepare a standardized C. albicans suspension in RPMI 1640 medium to a final concentration of approximately 1 x 10⁵ to 5 x 10⁵ CFU/mL.[12]

• Experimental Setup:

  • Prepare flasks containing RPMI 1640 medium with WF11899A at various concentrations (e.g., 1x, 2x, 4x, 8x MIC).

  • Include a drug-free growth control.

• Incubation and Sampling:

  • Inoculate the flasks and incubate at 35°C with agitation.

  • At predetermined time points (e.g., 0, 2, 4, 8, 12, 24 hours), withdraw aliquots from each flask.

• Quantification:

  • Perform serial dilutions of the collected aliquots in sterile saline.

  • Plate the dilutions onto SDA plates and incubate at 35°C for 24-48 hours.

  • Count the number of colonies to determine the CFU/mL at each time point.

• Data Analysis:

  • Plot log10 CFU/mL versus time for each concentration.

  • Fungicidal activity is typically defined as a ≥3-log10 (99.9%) reduction in CFU/mL from the starting inoculum.

Biofilm Disruption and Inhibition Assays

C. albicans biofilms are a major virulence factor, contributing to persistent infections and increased drug resistance.[13] The ability of WF11899A to inhibit biofilm formation and disrupt established biofilms is a critical measure of its potential clinical utility.

Protocol: Biofilm Inhibition/Disruption Assay (Crystal Violet Method)

• Biofilm Formation:

  • Dispense a standardized C. albicans suspension (1 x 10⁶ cells/mL in RPMI 1640) into the wells of a flat-bottomed 96-well plate.

  • For inhibition assays , add various concentrations of WF11899A at the time of inoculation.

  • For disruption assays , allow the biofilm to form for 24 hours at 37°C, then replace the medium with fresh medium containing various concentrations of WF11899A.

• Incubation: Incubate the plates at 37°C for 24 hours without agitation.

• Washing: Gently wash the wells with phosphate-buffered saline (PBS) to remove non-adherent cells.

• Staining:

  • Fix the biofilms with methanol for 15 minutes.

  • Stain the biofilms with 0.1% crystal violet solution for 15-30 minutes.[14]

  • Wash away excess stain with water and allow the plate to air dry.

• Quantification:

  • Solubilize the bound crystal violet with 33% acetic acid or ethanol.

  • Measure the absorbance at a wavelength of 570-595 nm using a microplate reader. A reduction in absorbance indicates biofilm inhibition or disruption.

Direct Target Engagement: 1,3-β-D-Glucan Synthase Activity Assay

To confirm that WF11899A directly targets its intended enzyme, a glucan synthase activity assay can be performed. This assay measures the incorporation of radiolabeled or fluorescently tagged UDP-glucose into the growing glucan polymer.

Protocol: Glucan Synthase Activity Assay (Fluorescence-Based)

• Enzyme Preparation: Prepare a microsomal fraction containing the 1,3-β-D-glucan synthase from C. albicans protoplasts.

• Reaction Mixture:

  • In a microcentrifuge tube, combine the microsomal preparation with a reaction buffer containing GTP-γ-S, EDTA, and a detergent (e.g., Brij-35).

  • Add various concentrations of WF11899A.

• Initiation and Incubation:

  • Initiate the reaction by adding the substrate, UDP-glucose.

  • Incubate the mixture at 30°C for a defined period (e.g., 30-60 minutes).

• Termination and Solubilization:

  • Stop the reaction by adding a strong base (e.g., NaOH).

  • Heat the mixture to solubilize the newly synthesized glucan product.[15]

• Detection:

  • Add a solution of aniline blue, a fluorescent dye that specifically binds to 1,3-β-glucans.

  • Measure the fluorescence intensity (excitation ~400 nm, emission ~460 nm). A decrease in fluorescence corresponds to inhibition of the enzyme.[15]

Data Summary and Interpretation

For clarity and comparative analysis, quantitative data from these assays should be tabulated.

Table 1: Representative In Vitro Activity Data for WF11899A against C. albicans

Assay	Parameter	Result	Reference
Broth Microdilution	IC50	0.004 - 0.03 µg/mL	[5][6]
Enzyme Inhibition	IC50 (1,3-β-D-Glucan Synthase)	0.7 µg/mL	[5][6]
In Vitro Toxicity	Hemolysis (Mouse RBCs)	62 µg/mL	[5][6]

Considerations for Self-Validating Systems and Trustworthiness

To ensure the trustworthiness and reproducibility of the data, each experimental protocol must incorporate a self-validating system. This includes:

• Standardized Strains: Utilize well-characterized C. albicans reference strains (e.g., ATCC strains) alongside clinical isolates.

• Controls: Every assay must include positive (known antifungal, e.g., caspofungin) and negative (no drug) controls.

• Replication: Experiments should be performed in technical and biological replicates to ensure statistical validity.

• Resistance Monitoring: The described protocols, particularly MIC determination, can be adapted to screen for the development of resistance to WF11899A. Mechanisms of resistance to echinocandins in C. albicans often involve mutations in the FKS1 gene, which encodes the catalytic subunit of glucan synthase.[8]

Conclusion

WF11899A is a promising antifungal agent with potent in vitro activity against Candida albicans, directly attributable to the inhibition of 1,3-β-D-glucan synthase. The methodologies outlined in this guide provide a robust framework for the comprehensive evaluation of its efficacy. By adhering to these standardized protocols and incorporating principles of scientific integrity, researchers can generate high-quality, reproducible data to further elucidate the therapeutic potential of WF11899A. While its in vitro potency is high, it is noteworthy that WF11899A also demonstrates significant in vivo efficacy, superior to some other lipopeptides and comparable to fluconazole in murine models of candidiasis.[5][6] However, a degree of hemolytic activity has been observed in vitro, a factor that warrants consideration in further drug development.[5][6]

References

• Iwamoto, T., Fujie, A., Nitta, K., Hashimoto, S., Okuhara, M., & Kohsaka, M. (1994). WF11899A, B and C, novel antifungal lipopeptides. II. Biological properties. The Journal of Antibiotics, 47(10), 1092–1097. [Link]

• Douglas, C. M. (2020). Length Specificity and Polymerization Mechanism of (1,3)-β-d-Glucan Synthase in Fungal Cell Wall Biosynthesis. Biochemistry, 59(1), 1–11. [Link]

• Hashimoto, S., Hida, T., Nakayama, M., Iwamoto, T., & Okuhara, M. (1994). WF11899A, B and C, novel antifungal lipopeptides. I. Taxonomy, fermentation, isolation and physico-chemical properties. The Journal of Antibiotics, 47(10), 1084–1091. [Link]

• Karagianni, A. D., & Tzakos, A. G. (2018). Biocatalytic Synthesis of Fungal β-Glucans. Molecules, 23(7), 1693. [Link]

• Klepser, M. E., Wolfe, E. J., Jones, R. N., Nightingale, C. H., & Pfaller, M. A. (1997). Influence of Test Conditions on Antifungal Time-Kill Curve Results: Proposal for Standardized Methods. Antimicrobial Agents and Chemotherapy, 41(9), 1907–1912. [Link]

• Lin, Y. H., & Yen, H. R. (2007). Fluorescence versus radioactivity for assaying antifungal compound inhibited yeast 1,3-β-glucan synthase activity. Journal of Food and Drug Analysis, 15(4), 421-428. [Link]

• Mayer, F. L., Wilson, D., & Hube, B. (2013). Candida albicans pathogenicity mechanisms. Virulence, 4(2), 119–128. [Link]

• Nett, J. E., & Andes, D. R. (2016). Nature of β-1,3-Glucan-Exposing Features on Candida albicans Cell Wall and Their Modulation. mSphere, 1(3), e00101-16. [Link]

• CLSI. (2017). Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; 4th ed. CLSI standard M27. Clinical and Laboratory Standards Institute. [Link]

• Pérez-García, L. A., Ceballos-Díaz, C., & Correa-Alvarez, J. (2016). Schematic representation of the β-(1,3)-glucan synthesis by the GS complex in the plasma membrane. ResearchGate. [Link]

• Robbins, N., Wright, G. D., & Cowen, L. E. (2021). Antifungal Drug Resistance: Molecular Mechanisms in Candida albicans and Beyond. Microbiology and Molecular Biology Reviews, 85(2), e00057-20. [Link]

• Iwamoto, T., Fujie, A., Nitta, K., Hashimoto, S., Okuhara, M., & Kohsaka, M. (1994). In vivo anti-Candida activity of WF11899A, echinocandin B, cilofungin and fluconazole in a murine. ResearchGate. [Link]

• Iwamoto, T., Fujie, A., Nitta, K., Hashimoto, S., Okuhara, M., & Kohsaka, M. (1994). WF11899A, B and C, novel antifungal lipopeptides. II. Biological properties. The Journal of Antibiotics, 47(10), 1092–1097. [Link]

• Tsui, C., Kong, E. F., & Jabra-Rizk, M. A. (2016). Mechanistic Understanding of Candida albicans Biofilm Formation and Approaches for Its Inhibition. Frontiers in Microbiology, 7, 193. [Link]

• CLSI. (2008). Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Third Edition. CLSI document M27-A3. ANSI Webstore. [Link]

• Doğan, Ö., Ataç, N., Babuccu, G., & Can, F. (2021). Comparison of Crystal Violet Staining Assay and XTT Methods in the Evaluation of Biofilm Formation in Candida parapsilosis Candidemia Isolates. Infection and Drug Resistance, 14, 5427–5434. [Link]

• Megazyme. (n.d.). ENZYMATIC YEAST β-GLUCAN. Megazyme. [Link]

• Pauk, K., et al. (2006). In vitro activity and in vivo efficacy of icofungipen (PLD-118), a novel oral antifungal agent, against the pathogenic yeast Candida albicans. Antimicrobial Agents and Chemotherapy, 50(9), 3096–3103. [Link]

• Schell, W. A., et al. (2017). SCY-078 Is Fungicidal against Candida Species in Time-Kill Studies. Antimicrobial Agents and Chemotherapy, 61(4), e02222-16. [Link]

• Li, X., et al. (2022). Mechanisms of Action of the Antimicrobial Peptide Cecropin in the Killing of Candida albicans. International Journal of Molecular Sciences, 23(20), 12218. [Link]

• Evangelisti, C., et al. (2024). A new database contains 520 studies investigating the carcinogenicity data of 238 pharmaceuticals across 14 ATC classifications. Scientific Data, 11(1), 1-10. [Link]

• Berkow, E. L., & Lockhart, S. R. (2017). Antifungal Susceptibility Testing: Current Approaches. Clinical Microbiology Reviews, 30(3), 755–779. [Link]

• Zhang, Y., et al. (2023). Anti-Biofilm Activity of Cocultimycin A against Candida albicans. Journal of Fungi, 9(12), 1177. [Link]

• De Luca, M., et al. (2021). In Silico Predicted Antifungal Peptides: In Vitro and In Vivo Anti-Candida Activity. International Journal of Molecular Sciences, 22(11), 5897. [Link]

• Scientific Research Publishing. (2008). CLSI—Clinical and Laboratory Standards Institute (2008) Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts. Approved Standard M27-A3, 3rd Edition, CLSI, Wayne, 33 p.[Link]

• Coyle, E. A., & Prince, R. A. (2005). Time-Kill Assay and Etest Evaluation for Synergy with Polymyxin B and Fluconazole against Candida glabrata. Antimicrobial Agents and Chemotherapy, 49(11), 4817–4820. [Link]

• CLSI. (2008). Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi; Approved Standard—Second Edition. CLSI document M38-A2. [Link]

• Pfaller, M. A., et al. (2002). Comparison of Etest, chequerboard dilution and time–kill studies for the detection of synergy or antagonism between antifungal agents tested against Candida species. Journal of Antimicrobial Chemotherapy, 49(1), 111–117. [Link]

• Hopke, A., et al. (2023). Caspofungin-induced β(1,3)-glucan exposure in Candida albicans is driven by increased chitin levels. mBio, 14(3), e00331-23. [Link]

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Protocols & Analytical Methods

Application Note: Susceptibility Testing &amp; Mechanistic Validation of WF11899A (Echinocandin Precursor)

Introduction & Compound Profile

WF11899A (FR901379) is a unique lipopeptide antifungal agent and the natural precursor to the semi-synthetic drug micafungin . Structurally, it belongs to the echinocandin class but possesses a distinct sulfate moiety on the homotyrosine residue, rendering it highly water-soluble—a property rare among natural echinocandins (like Echinocandin B).[1]

Mechanism of Action: WF11899A acts as a non-competitive inhibitor of the

-1,3-glucan synthase complex (specifically targeting the Fks1p/Fks2p catalytic subunits). By halting the synthesis of -1,3-glucan, a core structural polymer of the fungal cell wall, WF11899A induces osmotic instability, aberrant morphology, and cell lysis.[2]

Scope of this Guide: This document provides high-fidelity protocols for determining the susceptibility of yeast (Candida spp.) and filamentous fungi (Aspergillus spp.) to WF11899A. Unlike standard CLSI protocols for licensed drugs, these methods address the specific handling requirements of this research compound, particularly its solubility profile and the interpretation of "trailing" endpoints common to echinocandins.

Pre-Analytical Considerations

Compound Handling & Solubility

Unlike Anidulafungin or Caspofungin, which often require DMSO, WF11899A is water-soluble due to its sulfate group.

Parameter	Specification	Notes
Solvent	Sterile Deionized Water	Preferred over DMSO to minimize solvent toxicity controls.
Stock Conc.	1000 – 5000 g/mL	Higher concentrations may precipitate upon freeze-thaw.
Storage	-80°C (Aliquot)	Avoid repeated freeze-thaw cycles. Stable for 6 months.
Plasticware	Polypropylene (PP)	Use PP for stock storage to prevent adsorption.

Media Preparation

Standardization is critical. The use of unbuffered media will result in pH shifts that alter MIC values.

• Base Medium: RPMI 1640 (with L-glutamine, without bicarbonate).

• Buffer: 0.165 M MOPS (3-(N-morpholino)propanesulfonic acid).

• pH Adjustment: Adjust to pH 7.0

  0.1 at 25°C.

• Glucose: Supplement to 0.2% or 2.0% (2.0% supports faster growth but may elevate MICs slightly; 0.2% is CLSI standard).

Protocol A: Broth Microdilution for Yeasts (Candida spp.)

Adapted from CLSI M27 guidelines for echinocandin-class agents.

Experimental Workflow

This assay measures the Minimum Inhibitory Concentration (MIC). Note that echinocandins often exhibit a "trailing effect" (residual growth at high concentrations).

Step-by-Step Procedure:

• Inoculum Preparation:

  • Culture Candida isolates on Sabouraud Dextrose Agar (SDA) for 24h at 35°C.

  • Suspend colonies in sterile saline (0.85%) to reach 0.5 McFarland turbidity (

    CFU/mL).

  • Dilute this suspension 1:2000 in RPMI-MOPS medium to achieve a final test inoculum of

    CFU/mL.

• Plate Setup (96-well, U-bottom):

  • Column 1-10: Serial 2-fold dilutions of WF11899A (Range: 0.015 – 16

    g/mL).

  • Column 11: Growth Control (Media + Inoculum + Solvent blank).

  • Column 12: Sterility Control (Media only).

• Incubation:

  • Seal plates with adhesive gas-permeable film.

  • Incubate at 35°C for 24 hours . (Extend to 48h only if growth control is insufficient).

• Readout (The Critical Step):

  • Do not look for optically clear wells.

  • Endpoint: MIC

    . The lowest concentration showing a prominent reduction ( 50%) in turbidity compared to the growth control.

  • Note: Ignore the "trailing" growth (pinpoint micro-colonies) often seen at higher concentrations.

Mechanism & Workflow Visualization

Figure 1: Workflow for Yeast Susceptibility Testing highlighting the critical endpoint reading.

Protocol B: Microdilution for Filamentous Fungi (Aspergillus spp.)[3]

Adapted from CLSI M38 guidelines.

Echinocandins are fungistatic (not fungicidal) against molds. Therefore, standard turbidity readings are inaccurate. You must determine the Minimum Effective Concentration (MEC) .[3]

Procedure

• Inoculum: Prepare spore suspension (

  CFU/mL) in RPMI-MOPS.

• Incubation: 35°C for 24 to 48 hours .

• Readout (Microscopic):

  • Do not use a plate reader.

  • Place the microtiter plate on an inverted microscope.[3]

  • MEC Definition: The lowest concentration producing short, stubby, highly branched hyphae (rosette-like structures) compared to the long, unbranched hyphae in the growth control.

Protocol C: Mechanistic Validation (Glucan Synthase Assay)

To confirm WF11899A is acting via the expected mechanism (and not off-target toxicity), a cell-free enzymatic assay is required.

Membrane Fraction Preparation

• Harvest Candida albicans cells in mid-log phase.

• Lyse using glass beads in breakage buffer (50 mM Tris-HCl, 1 mM EDTA, 1 mM DTT, 10% Glycerol).

• Centrifuge at 3,000

  (remove debris).

• Ultracentrifuge supernatant at 100,000

  for 1h.

• Resuspend pellet (membrane fraction) in buffer containing 50

  M GTP S (activator).

Inhibition Assay

• Reaction Mix: Membrane protein (5-10

  g) + UDP-[ C]Glucose + WF11899A (varying conc.).

• Incubation: 30°C for 60 minutes.

• Filtration: Stop reaction with 10% TCA. Filter through glass fiber filters.

• Quantification: Scintillation counting of incorporated

  C-Glucan.

• Result: Plot IC

  curve. WF11899A should show IC in the low ng/mL range (typically 0.5 - 5 ng/mL).

Pathway Diagram

Figure 2: Mechanism of Action. WF11899A inhibits Fks1p, blocking glucan synthesis and compromising wall integrity.

Data Analysis & Interpretation

Since WF11899A is a research compound, official clinical breakpoints do not exist. Data should be reported alongside reference echinocandins (Micafungin/Caspofungin).

Suggested Reporting Table:

Organism	Endpoint Type	Susceptible (Tentative)	Resistant (Tentative)
C. albicans	MIC	0.03 g/mL	0.5 g/mL
C. glabrata	MIC	0.06 g/mL	0.5 g/mL
A. fumigatus	MEC	0.06 g/mL	N/A (Resistance rare)

Note: "Resistant" values typically indicate FKS hotspot mutations.

Troubleshooting

Issue	Probable Cause	Solution
Trailing Growth	Paradoxical effect (Eagle effect) common in echinocandins.	Read MIC at 50% inhibition.[4][5] Do not require 100% clearance.
Precipitation	High salt in media or freeze-thaw of stock.	Use fresh stock. Ensure RPMI is buffered with MOPS, not PBS.
High MICs	Inactive compound or BSA interference.	WF11899A is protein-bound; however, standard RPMI is serum-free. Ensure potency via Protocol C.

References

• Iwamoto, T., et al. (1994).[6][7] WF11899A, B and C, novel antifungal lipopeptides.[6][7] I. Taxonomy, fermentation, isolation and physico-chemical properties.[1][6][7][8] The Journal of Antibiotics, 47(10), 1084–1091.[7] Link

• Clinical and Laboratory Standards Institute (CLSI). (2017).[3][9] Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Fourth Edition.[5] CLSI document M27-A4. Link

• Clinical and Laboratory Standards Institute (CLSI). (2008).[3][9][10] Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi; Approved Standard—Second Edition.[3][10] CLSI document M38-A2. Link

• Fujie, A. (2007).[6] Discovery of micafungin (FK463): A novel antifungal drug derived from a natural product lead. Pure and Applied Chemistry, 79(4), 603-614. Link

• Douglas, C. M., et al. (1997). The FKS1 gene of Candida albicans is essential for beta-1,3-glucan synthase activity and is a specific target of echinocandins. Antimicrobial Agents and Chemotherapy, 41(12), 2670–2679. Link

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Development of a murine model for Candida infection for WF11899A testing

Application Note & Protocol

Topic: Development of a Murine Model for Candida Infection for WF11899A Testing

Audience: Researchers, scientists, and drug development professionals.

Introduction

Candida species, particularly Candida albicans, are opportunistic fungal pathogens that can cause a wide spectrum of diseases, from superficial mucosal infections to life-threatening systemic candidiasis, especially in immunocompromised individuals.[1] The development of new antifungal agents is crucial to combat the rise of drug-resistant strains and to improve patient outcomes.[2] Murine models of candidiasis are indispensable tools in the preclinical evaluation of novel antifungal compounds like WF11899A, as they allow for the assessment of in vivo efficacy, pharmacokinetics, and toxicology.[3][4]

This guide provides a comprehensive overview and detailed protocols for establishing and utilizing murine models of Candida infection to test the efficacy of the novel antifungal agent, WF11899A. We will cover systemic, oropharyngeal, and vulvovaginal candidiasis models, offering insights into the rationale behind experimental choices to ensure robust and reproducible data.

Ethical Considerations in Animal Research

All animal experiments must be conducted in accordance with national and institutional guidelines for the ethical care and use of laboratory animals.[5][6][7] Protocols should be approved by an Institutional Animal Care and Use Committee (IACUC) to ensure that animal welfare is prioritized and that the "3Rs" (Replacement, Reduction, and Refinement) are implemented.[7] Humane endpoints should be clearly defined to minimize animal suffering.[8]

General Materials and Reagents

• Animals: Specific pathogen-free (SPF) female mice, 6-8 weeks old. Commonly used strains include BALB/c, C57BL/6, or outbred strains like ICR (CD-1), depending on the infection model.[9][10]

• Candida albicans Strain: A well-characterized strain such as SC5314 or a clinical isolate.[9][10]

• Culture Media: Yeast extract-peptone-dextrose (YPD) agar and broth, Sabouraud dextrose agar (SDA).[1][9]

• Reagents for Inoculum Preparation: Sterile phosphate-buffered saline (PBS), hemocytometer.

• Immunosuppressive Agents (if required): Cyclophosphamide, cortisone acetate, 5-fluorouracil.[1][10][11]

• Anesthetics: Ketamine/xylazine cocktail, isoflurane.[1]

• Test Compound: WF11899A, with a suitable vehicle for administration.

• Positive Control Antifungal: Fluconazole, Amphotericin B, or other relevant standard-of-care antifungal.[2][12]

• Surgical and Dosing Equipment: Sterile syringes, needles, gavage needles, pipettes.

• Tissue Homogenizer: Bead beater or rotor-stator homogenizer.

• Histology Reagents: 10% neutral buffered formalin, paraffin, hematoxylin and eosin (H&E) stain, Periodic acid-Schiff (PAS) stain.[1][13]

Experimental Workflow Overview

Caption: General workflow for testing WF11899A in a murine model of Candida infection.

Protocol 1: Systemic (Disseminated) Candidiasis Model

This model is considered the gold standard for evaluating the efficacy of antifungal agents against invasive candidiasis.[14][15][16] The primary target organs in this model are the kidneys, where C. albicans proliferates extensively.[14][15]

Inoculum Preparation

• Streak C. albicans on a YPD agar plate and incubate at 30°C for 24-48 hours.

• Inoculate a single colony into 10 mL of YPD broth and incubate overnight (16-18 hours) at 30°C with shaking (200 rpm).[9]

• Harvest the yeast cells by centrifugation (e.g., 3000 x g for 10 minutes).

• Wash the cell pellet twice with sterile PBS.

• Resuspend the cells in sterile PBS and determine the cell concentration using a hemocytometer.

• Adjust the final concentration to 2.5 x 10^5 CFU/mL in sterile PBS. The inoculum should be used within 2 hours of preparation.[9]

Immunosuppression (Optional but Recommended)

For a more robust and reproducible infection, especially with less virulent C. albicans strains or in more resistant mouse strains, immunosuppression is often employed.[10][17]

• Administer cyclophosphamide (e.g., 150 mg/kg) intraperitoneally (i.p.) 4 days prior to infection and a second dose (e.g., 100 mg/kg) 1 day before infection.

• Alternatively, a single dose of 5-fluorouracil (e.g., 150 mg/kg) can be administered i.p. or intravenously (i.v.) 1 day prior to infection to induce neutropenia.[10]

Infection Procedure

• Warm the mice briefly under a heat lamp to dilate the lateral tail veins.

• Inject 0.1 mL of the prepared C. albicans suspension (2.5 x 10^4 CFU/mouse) intravenously into the lateral tail vein.[18]

Treatment with WF11899A

• Initiate treatment at a clinically relevant time point, typically 2 to 24 hours post-infection.[18]

• Divide mice into the following groups (n=8-10 per group):

  • Vehicle control

  • WF11899A (multiple dose levels)

  • Positive control (e.g., fluconazole, 10 mg/kg, oral gavage)

• Administer WF11899A via the intended clinical route (e.g., oral gavage, i.p., or i.v.). The dosing frequency and duration will depend on the pharmacokinetic properties of the compound.

Endpoint Evaluation

• Survival Study: Monitor mice daily for a predetermined period (e.g., 21-28 days) and record mortality.

• Fungal Burden: At a specified time point (e.g., 48-72 hours post-infection), euthanize the mice.[2]

  • Aseptically remove the kidneys.

  • Weigh the kidneys and homogenize them in a known volume of sterile PBS.

  • Perform serial dilutions of the homogenates and plate on SDA or YPD agar.[1]

  • Incubate at 37°C for 24-48 hours and count the colonies.

  • Calculate the fungal burden as log10 CFU per gram of tissue.[1]

• Histopathology: Fix one kidney in 10% neutral buffered formalin, embed in paraffin, and section. Stain with H&E and PAS to visualize fungal elements and inflammatory infiltrates.[19]

Protocol 2: Oropharyngeal Candidiasis (OPC) Model

This model mimics "thrush" in humans and is ideal for testing agents intended for mucosal candidiasis.[1][11] Immunosuppression is generally required to establish a persistent infection in mice.[1][11][20]

Inoculum Preparation

Prepare a C. albicans suspension at a concentration of 1 x 10^8 CFU/mL in sterile PBS as described in section 1.1.

Immunosuppression and Infection

• Administer cortisone acetate (225 mg/kg) subcutaneously on day -1, +1, and +3 relative to infection.[11][21]

• On day 0, anesthetize the mice (e.g., ketamine/xylazine i.p.).[1]

• Place a sterile cotton swab saturated with the C. albicans suspension sublingually for 75-90 minutes.[11][20]

Treatment with WF11899A

• Initiate treatment 24 hours post-infection.

• Administer WF11899A topically (oral rinse) or systemically (oral gavage, i.p.) depending on the compound's properties.

• Include vehicle and positive control (e.g., oral nystatin suspension) groups.

Endpoint Evaluation

• At day 5 post-infection, euthanize the mice.

• Fungal Burden: Excise the tongue and oral tissues. Homogenize, serially dilute, and plate as described in section 1.5.2.

• Histopathology: Fix the tongue and surrounding tissues for PAS staining to visualize hyphal invasion into the epithelium.[13][22]

• Clinical Scoring: A visual scoring system can be used to quantify the extent of white plaques on the tongue surface.

Protocol 3: Vulvovaginal Candidiasis (VVC) Model

This model is used to evaluate treatments for fungal vaginitis.[23][24] It requires inducing a state of pseudoestrus to promote fungal colonization and infection.[23][24][25]

Inoculum Preparation

Prepare a C. albicans suspension at a concentration of 2.5 x 10^6 CFU/mL in sterile PBS as described in section 1.1.

Hormonal Treatment and Infection

• Three days prior to inoculation, administer β-estradiol (0.1-0.5 mg) subcutaneously in sesame oil. This should be continued weekly for the duration of the experiment.[23][26]

• On day 0, gently instill 20 µL of the C. albicans suspension (5 x 10^4 CFU/mouse) into the vaginal lumen using a pipette.[26]

Treatment with WF11899A

• Begin treatment 24 hours post-infection.

• Administer WF11899A intravaginally (topical cream/gel) or systemically.

• Include vehicle and positive control (e.g., fluconazole) groups.

Endpoint Evaluation

• Fungal Burden: At selected time points (e.g., day 3, 5, or 7 post-infection), perform a vaginal lavage by flushing the vaginal vault with a small volume of sterile PBS.[23][27]

• Serially dilute the lavage fluid and plate to determine CFU/mL.

• Histopathology: Excise the vaginal tissue, fix in formalin, and stain with PAS to observe fungal elements and inflammation.[28]

Pharmacokinetic (PK) and Pharmacodynamic (PD) Assessment

Understanding the PK/PD relationship is crucial for optimizing the dosing regimen of WF11899A.[29][30][31][32]

PK Study Design

• Administer a single dose of WF11899A to infected mice.

• Collect blood samples at multiple time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours) via retro-orbital or tail vein sampling.

• Process blood to obtain plasma or serum and analyze the concentration of WF11899A using a validated analytical method (e.g., LC-MS/MS).

• Calculate key PK parameters such as Cmax, Tmax, AUC, and half-life.[17]

PD Analysis

Correlate the PK parameters with the observed antifungal effect (reduction in fungal burden). Key PK/PD indices for antifungals are:

• AUC/MIC: The ratio of the area under the concentration-time curve to the minimum inhibitory concentration.[29][30]

• Cmax/MIC: The ratio of the peak concentration to the MIC.[30]

• %T > MIC: The percentage of the dosing interval during which the drug concentration remains above the MIC.[31]

Dose-fractionation studies, where the same total daily dose is administered using different dosing intervals, can help identify which PK/PD index is the primary driver of efficacy.[32]

Caption: Workflow for Pharmacokinetic/Pharmacodynamic (PK/PD) analysis of WF11899A.

Data Presentation and Interpretation

Quantitative data should be presented clearly to allow for straightforward comparison between treatment groups.

Table 1: Example Data for Systemic Candidiasis Model - Fungal Burden

Treatment Group	Dose (mg/kg)	N	Mean Kidney Fungal Burden (log10 CFU/g ± SD)	% Reduction vs. Vehicle
Vehicle	-	10	6.5 ± 0.4	-
WF11899A	5	10	5.2 ± 0.5	20%
WF11899A	20	10	3.1 ± 0.6	52%
WF11899A	50	10	<2.0 (Limit of Detection)	>69%
Fluconazole	10	10	2.8 ± 0.4	57%

Table 2: Example Data for Survival Study

Treatment Group	Dose (mg/kg)	N	Median Survival Time (Days)	% Survival at Day 21	P-value (vs. Vehicle)
Vehicle	-	10	5	0%	-
WF11899A	20	10	12	30%	<0.05
WF11899A	50	10	>21	80%	<0.001
Fluconazole	10	10	>21	90%	<0.001

Conclusion

The selection of an appropriate murine model is critical for the preclinical evaluation of a novel antifungal agent like WF11899A. The models described—systemic, oropharyngeal, and vulvovaginal candidiasis—recapitulate key aspects of human infections and provide a robust platform for assessing in vivo efficacy.[1][14][23] Integrating PK/PD analysis is essential for translating preclinical findings into rational dose-selection for subsequent clinical development.[29][32] Adherence to rigorous, well-validated protocols and ethical guidelines will ensure the generation of high-quality, reproducible data to support the advancement of new antifungal therapies.

References

• Animal Models for Candidiasis. Current Protocols in Immunology. Available at: [Link]

• A Novel Immunocompetent Mouse Model for Testing Antifungal Drugs Against Invasive Candida albicans Infection. Journal of Fungi. Available at: [Link]

• A Mouse Model of Candidiasis. Springer Nature Experiments. Available at: [Link]

• Protocols for Vaginal Inoculation and Sample Collection in the Experimental Mouse Model of Candida vaginitis. Journal of Visualized Experiments. Available at: [Link]

• Protocols for vaginal inoculation and sample collection in the experimental mouse model of Candida vaginitis. PubMed. Available at: [Link]

• Candida albicans Murine Gastrointestinal Model for Disseminated Candidiasis. National Institute of Allergy and Infectious Diseases (NIAID). Available at: [Link]

• Mouse Model of Oropharyngeal Candidiasis. Current Protocols in Immunology. Available at: [Link]

• Protocols for Vaginal Inoculation and Sample Collection in the Experimental Mouse Model of Candida vaginitis. Journal of Visualized Experiments. Available at: [Link]

• A Mouse Model of Candidiasis. PubMed. Available at: [Link]

• Mouse model of vulvovaginal candidiasis. Bio-protocol. Available at: [Link]

• A mouse model of immunosuppression facilitates oral Candida albicans biofilms, bacterial dysbiosis and dissemination of infection. Frontiers in Microbiology. Available at: [Link]

• SOP - Murine Model of Invasive Candidiasis caused by Candida albicans. National Institute of Allergy and Infectious Diseases (NIAID). Available at: [Link]

• Efficacy of Antifungal Therapy in a Nonneutropenic Murine Model of Zygomycosis. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• Histopathology analysis of mouse tongues infected with Candida albicans... ResearchGate. Available at: [Link]

• Use of Intravaginal Cooling to Provide Symptom Relief in Women With Vulvovaginal Candidiasis and Reduce Immunopathology in an Accompanying Mouse Model. The Journal of Infectious Diseases. Available at: [Link]

• Histopathological Characteristics of Experimental Candida tropicalis Induced Acute Systemic Candidiasis in BALB/c Mice. Science Alert. Available at: [Link]

• Invasion process of Candida albicans to tongue surface in early stages of experimental murine oral candidiasis. Medical Mycology. Available at: [Link]

• Recent mouse and rat methods for the study of experimental oral candidiasis. Taylor & Francis Online. Available at: [Link]

• In Vivo Pharmacokinetics and Pharmacodynamics of a New Triazole, Voriconazole, in a Murine Candidiasis Model. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• Animal Model Testing of Chemosensitizing Agents of Antifungal Drugs. USDA Agricultural Research Service. Available at: [Link]

• Mouse Intravenous Challenge Models and Applications. Scilit. Available at: [Link]

• Antifungal drug reduces tumour size. Understanding Animal Research. Available at: [Link]

• [Development of murine experimental model for candidiasis and its application]. PubMed. Available at: [Link]

• Mouse Model of Invasive Fungal Infection. The University of Aberdeen Research Portal. Available at: [Link]

• The contribution of mouse models to our understanding of systemic candidiasis. FEMS Yeast Research. Available at: [Link]

• A Novel Immunocompetent Mouse Model for Testing Antifungal Drugs Against Invasive Candida albicans Infection. ResearchGate. Available at: [Link]

• Systemic Candidiasis in Mice: New Insights From an Old Model. Frontiers in Immunology. Available at: [Link]

• A Novel Immunocompetent Mouse Model for Testing Antifungal Drugs Against Invasive Candida albicans Infection. MDPI. Available at: [Link]

• Antifungal Pharmacokinetics and Pharmacodynamics. Clinical Microbiology Reviews. Available at: [Link]

• Pharmacokinetics of antifungal drugs: practical implications for optimized treatment of patients. Clinical Microbiology and Infection. Available at: [Link]

• Candida albicans Pathogenesis: Fitting within the Host-Microbe Damage Response Framework. Infection and Immunity. Available at: [Link]

• Pathological analysis of the Candida albicans-infected tongue tissues of a murine oral candidiasis model in the early infection stage. PubMed. Available at: [Link]

• Histology of the vagina of mice infected by C. albicans shows fungal... ResearchGate. Available at: [Link]

• Assessment of Antifungal Pharmacodynamics. MDPI. Available at: [Link]

• Antifungal pharmacokinetics and pharmacodynamics: bridging from the bench to bedside. Ovid. Available at: [Link]

• Guidelines for Ethical Conduct in the Care and Use of Nonhuman Animals in Research. American Psychological Association. Available at: [Link]

• Ethical Guidelines for the Use of Animals in Research. The Norwegian National Research Ethics Committees. Available at: [Link]

• Ethical Principles and Guidelines for Experiments on Animals. Swiss Academy of Medical Sciences. Available at: [Link]

• British Society of Animal Science - Ethical guidelines for research in animal science. ResearchGate. Available at: [Link]

• GUIDELINES FOR RESPONSIBLE CONDUCT IN VETERINARY RESEARCH. World Organisation for Animal Health. Available at: [Link]

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• 24. Protocols for vaginal inoculation and sample collection in the experimental mouse model of Candida vaginitis - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: WF11899A (FR901379) In Vivo Optimization

[1]

Status: Active Last Updated: February 22, 2026 Support Tier: Level 3 (Senior Application Scientist) Subject: Optimization of Dosage, Formulation, and Toxicity Management for WF11899A in Animal Models.

Core Directive & Executive Summary

WF11899A (also known as FR901379 ) is a sulfated lipopeptide and the natural precursor to the clinical antifungal Micafungin .[1][2] Unlike many echinocandin-class lipopeptides (e.g., Pneumocandins) which are insoluble in water, WF11899A possesses a unique sulfate moiety that renders it highly water-soluble .[3][4]

However, this compound presents a specific challenge not found in its semi-synthetic derivatives: Hemolytic Toxicity . While it exhibits potent anti-Candida activity comparable to Fluconazole, its therapeutic window is narrowed by its tendency to lyse red blood cells at high concentrations.

The Objective: This guide provides a self-validating protocol to balance the potent glucan synthase inhibition of WF11899A against its hemolytic ceiling in rodent models.

Formulation & Solubility (The "Sulfate Advantage")

User Query: I am used to working with Echinocandin B and Pneumocandins which require DMSO or surfactants. How do I solubilize WF11899A?

Technical Insight: Do NOT use DMSO or complex surfactant systems (like Tween 80) as a first resort.[3] WF11899A contains a homotyrosine sulfate group that provides intrinsic aqueous solubility (>50 mg/mL).[3] Adding organic solvents when unnecessary can exacerbate injection site toxicity without improving bioavailability.

Standard Formulation Protocol

Parameter	Specification	Notes
Vehicle	Sterile Normal Saline (0.9% NaCl)	Preferred for IV/IP administration.[3]
Alternative	PBS (pH 7.[3][1]4)	Acceptable, but avoid high phosphate concentrations if calcium precipitation is a risk.
Solubility Limit	> 50 mg/mL	Highly soluble.[4][5]
Stability	pH 6.0 – 7.0	Unstable in alkaline conditions. Prepare fresh.
Storage	-20°C (Lyophilized)	Hygroscopic. Equilibrate vial to room temp before opening.

Step-by-Step Preparation:

• Weigh WF11899A powder in a sterile microcentrifuge tube.

• Add calculated volume of sterile 0.9% Saline.

• Gently vortex for 15-30 seconds. Solution should be clear and colorless.

• Filter sterilize using a 0.22 µm PES (Polyethersulfone) syringe filter.[3] Avoid Nylon filters as they may bind lipopeptides.

• Keep on ice and use within 4 hours.

Dosage Strategy & Pharmacokinetics (PK)

User Query: What is the optimal dosage range for a murine Candidiasis model?

Technical Insight: Unlike Micafungin, which has been optimized for safety, WF11899A causes hemolysis in vitro at concentrations around 62 µg/mL . Therefore, the dosage strategy must be AUC-driven but Cmax-limited . You must avoid a peak plasma concentration (Cmax) that triggers acute hemolysis.[3]

Recommended Dosage Ranges (Mouse)

Study Type	Route	Dosage Range	Frequency	Endpoint
PK Pilot	IV (Tail Vein)	1, 3, 10 mg/kg	Single Bolus	Plasma clearance, Hemolysis check.[3]
Efficacy (Systemic)	IV	1 – 5 mg/kg	QD (Once Daily)	Survival, Kidney fungal burden.[3]
Efficacy (Subcutaneous)	SC	3 – 10 mg/kg	QD	Abscess reduction.[3]

Critical Warning: Doses >10 mg/kg IV may result in transient hemoglobinuria (red urine).[3] If this is observed, split the dose (BID) or switch to subcutaneous (SC) administration to blunt the Cmax spike.[3]

Mechanism of Action & Toxicity Pathway

The following diagram illustrates the dual-pathway activity of WF11899A: the therapeutic inhibition of the fungal target and the off-target host toxicity.

Caption: Figure 1.[3] Dual mechanism of WF11899A showing therapeutic fungal lysis vs. host hemolytic risk.

Experimental Workflow: The "Safe-Dose" Protocol

To ensure data integrity and animal welfare, follow this self-validating workflow. This prevents wasting animals on toxic doses.

Caption: Figure 2. Decision tree for validating WF11899A dosage and ruling out hemolytic toxicity.

Troubleshooting & FAQs

Q1: The solution turned cloudy after sitting on the bench for 6 hours. Can I still use it?

Answer: No. While WF11899A is water-soluble, it can hydrolyze or precipitate if the pH shifts or if contaminants are introduced. Cloudiness indicates precipitation or microbial growth. Discard the solution. Always prepare fresh immediately before dosing.

Q2: I see "Red Urine" in my mice 2 hours after dosing 10 mg/kg. Is this renal failure?

Answer: It is likely Hemoglobinuria secondary to hemolysis, not primary renal failure.

• Cause: The Cmax exceeded the hemolytic threshold (~62 µg/mL).

• Action: Immediately euthanize affected animals if distress is evident. For the next cohort, reduce the dose by 50% or switch to Subcutaneous (SC) injection to lower the Cmax while maintaining AUC.

Q3: Why use WF11899A instead of Micafungin?

Answer: Researchers typically use WF11899A for two reasons:

• Biosynthetic Studies: To study the conversion of the natural product to the semi-synthetic drug.

• Structure-Activity Relationship (SAR): To compare the baseline efficacy of the sulfated natural product against newer derivatives. If your goal is purely clinical efficacy without toxicity concerns, Micafungin is the superior choice.

Q4: Can I co-administer with serum albumin to reduce toxicity?

Answer: Yes, but with caution. WF11899A, like all echinocandins, is highly protein-bound (>99%).[3] Adding albumin (BSA/HSA) to the vehicle may reduce free drug concentration, potentially lowering both toxicity and efficacy. If you do this, you must re-calculate the IC50 in the presence of protein.

References

• Iwamoto, T., et al. (1994).[3][1][6] WF11899A, B and C, novel antifungal lipopeptides.[1][4][6][7] I. Taxonomy, fermentation, isolation and physico-chemical properties.[1][5][7] The Journal of Antibiotics, 47(10), 1084–1091.[1][7] Link

• Iwamoto, T., et al. (1994).[3][6] WF11899A, B and C, novel antifungal lipopeptides. II.[4][6] Biological properties.[1][2][5][6][7][8][9][10][11][12][13] The Journal of Antibiotics, 47(10), 1092–1097.[6] Link

• Fujie, A. (2007).[3] Discovery of micafungin (FK463): A novel antifungal drug derived from a natural product.[3] Pure and Applied Chemistry, 79(4), 603–614.[3] Link

• Hashimoto, S. (2009).[3] Micafungin: A sulfated echinocandin.[1] The Journal of Antibiotics, 62, 27–35.[1] Link[3]

Sources

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• 4. researchgate.net [researchgate.net]
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• 6. WF11899A, B and C, novel antifungal lipopeptides. II. Biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Metabolism and pharmacokinetics of cinobufagin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Micafungin | C56H71N9O23S | CID 477468 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Scale-up fermentation of echinocandin type antibiotic FR901379 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Echinocandin - Wikipedia [en.wikipedia.org]
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• 13. WF11899A, B and C, novel antifungal lipopeptides. I. Taxonomy, fermentation, isolation and physico-chemical properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming WF11899A Solubility &amp; Stability Issues

The following guide serves as a specialized technical support resource for researchers working with WF11899A (also known as FR901379 ).

Senior Application Scientist Note: “I frequently encounter support tickets regarding WF11899A precipitation. The confusion often stems from a misunderstanding of its unique structural biology. Unlike its lipophilic cousins (Echinocandin B or Pneumocandin B0), WF11899A is intrinsically water-soluble. If you are struggling to dissolve it, or if it precipitates over time, you are likely fighting hydrolytic desulfation , not simple solubility limits. The guide below is designed to diagnose and correct this specific instability.”

Part 1: The Mechanic of Solubility (The "Sulfate Anchor")

To troubleshoot effectively, you must understand why WF11899A dissolves. WF11899A possesses a unique sulfate ester moiety on the homotyrosine residue.[1] This anionic group acts as a "solubility anchor," forcing the otherwise hydrophobic lipopeptide core into aqueous solution.

• Intact Sulfate: Solubility > 50 mg/mL in water.[2]

• Lost Sulfate (Desulfation): Solubility drops drastically (< 0.1 mg/mL), leading to immediate precipitation.

Key Takeaway: Your primary goal is not just "dissolving" the powder, but protecting the sulfate bond from hydrolysis.

Part 2: Troubleshooting Guide & FAQs

Scenario A: "The powder won't dissolve in water/buffer initially."

Q1: I am trying to dissolve WF11899A in PBS (pH 7.4) or Water, but it remains a cloudy suspension. Why? Diagnosis: You likely have a degraded starting material. Explanation: If the lyophilized powder was stored improperly (e.g., exposed to moisture at room temperature), the sulfate group may have already hydrolyzed. The resulting desulfated analog is insoluble in water. Validation Step:

• Take a small aliquot of the suspension.[3]

• Add Methanol (MeOH) or DMSO to a final concentration of 50%.

• Result: If it clears immediately, the core lipopeptide is present but has lost its water-solubility (desulfated). If it remains cloudy, you may have inorganic salt contaminants.

Q2: Can I use heat or sonication to force it into solution? Answer: NO. Reasoning: Heat accelerates the hydrolysis of the sulfate ester. Sonication can generate local heat spots. If it doesn't dissolve with gentle swirling at room temperature, the compound is likely compromised.

Scenario B: "It dissolved, but precipitated after a few hours/days."

Q3: My stock solution was clear yesterday, but today it has white precipitate. I used water. Diagnosis: Acid-catalyzed autohydrolysis. Explanation: Pure water is unbuffered and can become slightly acidic (pH ~5.5) due to atmospheric CO₂ absorption. Furthermore, the compound itself might be slightly acidic depending on the counter-ion. Acidic pH (< 6.[4]0) rapidly catalyzes the cleavage of the sulfate ester. Solution: Always buffer your stock solution. Do not store in unbuffered water.

Q4: What is the optimal buffer system? Recommendation: Phosphate Buffered Saline (PBS) or Tris-HCl, pH 6.5 – 7.5.

• Avoid: Acetate or Citrate buffers (often used at lower pH).

• Avoid: High concentrations of Calcium (

  ) or Barium, which can form insoluble salts with the sulfate group.

Scenario C: Experimental Design

Q5: I need to use an acidic buffer (pH 5.0) for my yeast assay. How do I keep WF11899A soluble? Strategy: You are fighting chemistry here. The sulfate will hydrolyze at pH 5.0. Workaround:

• Prepare a concentrated stock in 100% DMSO (where hydrolysis is minimized).

• Perform a "just-in-time" dilution into your acidic assay buffer immediately before use.

• Limit exposure time: Expect precipitation or loss of potency within 2–4 hours.

Part 3: Validated Solubilization Protocol

Use this protocol to ensure maximum stability and solubility.

Reagents Required:

• WF11899A (FR901379) Lyophilized Powder

• Buffer: 50 mM Sodium Phosphate, pH 7.0 (sterile filtered)

• Solvent (Optional): DMSO (anhydrous)

Step	Action	Technical Rationale
1	Equilibrate	Allow the vial to reach room temperature before opening. Prevents condensation (moisture) which fuels hydrolysis.
2	Solvent Choice	Option A (Preferred for Stability): Dissolve in 100% DMSO to 10-20 mg/mL.Option B (Aqueous): Dissolve directly in Phosphate Buffer (pH 7.0).
3	Dissolution	Add solvent.[2][5] Swirl gently for 30-60 seconds. Do not vortex vigorously.
4	Inspection	Solution should be clear and colorless. If cloudy, perform the "Methanol Check" (see Scenario A).
5	Storage	Aqueous: Use immediately. Do not store >24 hours at 4°C.DMSO Stock: Aliquot and store at -20°C or -80°C. Stable for months.

Part 4: Visualizing the Instability Pathway

The following diagram illustrates the "Sulfate Anchor" mechanism and the critical control points where users often fail.

Figure 1: The Stability-Solubility relationship of WF11899A. The transition from green (soluble) to red (precipitate) is irreversible in aqueous media.

Part 5: Comparative Solubility Data

This table highlights why WF11899A behaves differently from other echinocandins you may have used.

Compound	Structural Feature	Water Solubility	Primary Risk
WF11899A (FR901379)	Sulfate Ester	High (>50 mg/mL)	Acid Hydrolysis (Desulfation)
Echinocandin B	Hydroxyl (No Charge)	Very Low (<0.1 mg/mL)	General Insolubility
Pneumocandin B0	Hydroxyl (No Charge)	Low	General Insolubility
Micafungin	Sulfate Ester	High (>50 mg/mL)	Acid Hydrolysis

References

• Iwamoto, T., et al. (1994). WF11899A, B and C, novel antifungal lipopeptides.[6][7][8] I. Taxonomy, fermentation, isolation and physico-chemical properties.[6][7] The Journal of Antibiotics, 47(10), 1084–1091.[6][7]

• Fujie, A., et al. (2001). FR131535, a novel water-soluble echinocandin-like lipopeptide: synthesis and biological properties. Bioorganic & Medicinal Chemistry Letters, 11(3), 399-402.

• Men, L., et al. (2023).[3] Improving the production of micafungin precursor FR901379 in Coleophoma empetri using heavy-ion irradiation and its mechanism analysis.[3] Microbial Cell Factories, 22, 44.

• Cayman Chemical. (2022). Anidulafungin Product Information (Reference for Echinocandin stability).

Sources

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• 2. scispace.com [scispace.com]
• 3. Improving the production of micafungin precursor FR901379 in Coleophoma empetri using heavy-ion irradiation and its mechanism analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. WF11899A, B and C, novel antifungal lipopeptides. I. Taxonomy, fermentation, isolation and physico-chemical properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Ibuprofen (Model for WF11899A) Impurity Identification and Minimization

A Note on "WF11899A": As "WF11899A" does not correspond to a publicly documented chemical entity, this guide utilizes Ibuprofen as a representative model. The principles and methodologies for identifying and minimizing impurities discussed herein are broadly applicable to the development of many small molecule active pharmaceutical ingredients (APIs).

Introduction: The Criticality of Purity in API Development

In the synthesis of any active pharmaceutical ingredient (API), the final product is rarely 100% pure. It is often accompanied by structurally related compounds known as impurities. These impurities can arise from various sources, including the starting materials, intermediates, reagents, and degradation of the final product. The presence of impurities, even in minute quantities, can potentially affect the safety and efficacy of the final drug product. Therefore, the identification, quantification, and control of impurities are paramount in drug development and manufacturing.

This technical support guide provides a comprehensive overview of common challenges and solutions related to impurity management during the preparation of Ibuprofen, a widely used nonsteroidal anti-inflammatory drug (NSAID). The troubleshooting guides and frequently asked questions (FAQs) are designed to offer practical, in-depth assistance to researchers and drug development professionals.

Troubleshooting Guides: A-Q&A Approach

This section addresses specific issues that may arise during the synthesis and analysis of Ibuprofen.

Issue 1: An Unknown Peak is Detected in the HPLC Chromatogram of a Newly Synthesized Batch of Ibuprofen.

• Question: We have detected a significant unknown peak in the HPLC chromatogram of our latest batch of Ibuprofen. How should we proceed to identify and control this impurity?

• Answer: The appearance of a new, significant peak in your HPLC analysis indicates the presence of an unexpected impurity. A systematic approach is crucial for its identification and subsequent control.

  Step 1: Preliminary Investigation

  • Verify the Method: First, ensure the integrity of your analytical method. Run a blank (mobile phase) and a system suitability test to confirm that the peak is not an artifact of the HPLC system (e.g., ghost peak, carryover).

  • Review Synthesis Records: Scrutinize the batch manufacturing record. Were there any deviations in reaction time, temperature, or reagent stoichiometry? Were the starting materials from a new supplier or a different batch? Impurities in starting materials are a common source of unexpected byproducts.

  Step 2: Impurity Identification

  • LC-MS Analysis: The most direct method for identifying an unknown impurity is Liquid Chromatography-Mass Spectrometry (LC-MS). The mass-to-charge ratio (m/z) of the impurity provided by the mass spectrometer is a critical piece of information for proposing a molecular formula and potential structure.

  • Forced Degradation Studies: To determine if the impurity is a degradation product, subject a pure sample of Ibuprofen to stress conditions (e.g., acid, base, oxidation, heat, light). If the unknown peak appears or increases under these conditions, it suggests it is a degradant.

  • Isolation and NMR Spectroscopy: If the impurity is present at a sufficient level, it can be isolated using preparative HPLC. The isolated compound can then be analyzed by Nuclear Magnetic Resonance (NMR) spectroscopy to elucidate its definitive structure.

  Step 3: Root Cause Analysis and Control

  • Once the structure of the impurity is known, its formation can often be traced back to a specific step in the synthesis. For example, if the impurity is identified as an ester of Ibuprofen, the source could be an alcohol solvent used in the final crystallization step.

  • Implement process modifications to minimize the formation of the impurity. This could involve adjusting reaction conditions, purifying starting materials, or adding a purification step to remove the impurity from the final product.

  Workflow for Identifying an Unknown HPLC Peak

  Caption: Workflow for identifying and addressing an unknown impurity.

Issue 2: High Levels of Ibuprofen-Related Compound C are Observed in the Final Product.

• Question: Our analysis consistently shows high levels of Ibuprofen-Related Compound C (4-isobutylacetophenone) in our final API. What is the likely cause, and how can we reduce it?

• Answer: Ibuprofen-Related Compound C, or 4-isobutylacetophenone, is a common process-related impurity in Ibuprofen synthesis, particularly in the widely used Boots process. It is the starting material for one of the common synthetic routes.

  Causality:

  • Incomplete Reaction: The presence of 4-isobutylacetophenone in the final product is a strong indicator of an incomplete reaction during the synthesis step where it is converted to a subsequent intermediate.

  • Inefficient Purification: The purification steps (e.g., crystallization, chromatography) may not be effectively removing this starting material from the final product.

  Minimization Strategies:

  • Optimize Reaction Conditions:

    • Reaction Time: Increase the reaction time to drive the conversion of 4-isobutylacetophenone to completion. Monitor the reaction progress using in-process controls (e.g., TLC, HPLC) to determine the optimal time.

    • Stoichiometry: Ensure that the reagents reacting with 4-isobutylacetophenone are used in the correct molar ratios. A slight excess of the other reactant may be necessary.

    • Temperature: Evaluate the effect of temperature on the reaction rate and impurity profile.

  • Improve Purification:

    • Recrystallization Solvent: The choice of solvent for recrystallization is critical. A solvent system should be selected in which Ibuprofen has lower solubility at cold temperatures, while 4-isobutylacetophenone remains more soluble, thus staying in the mother liquor.

    • Multiple Crystallizations: Performing a second recrystallization can significantly reduce the level of this impurity.

  Ibuprofen Synthesis and Impurity Formation

  Caption: Formation pathway of a process-related impurity.

Frequently Asked Questions (FAQs)

• Q1: What are the most common impurities in Ibuprofen?

  • A1: Common impurities in Ibuprofen are often categorized by their origin. Process-related impurities arise from the manufacturing process, while degradation products form during storage. A summary is provided in the table below.

Impurity Name	Type	Typical Source
4-Isobutylacetophenone (Impurity C)	Process-Related	Unreacted starting material from the Boots synthesis route.
Ibuprofen Ethyl Ester	Process-Related	Reaction of Ibuprofen with ethanol if used as a solvent.
2-(4-Formylphenyl)propanoic acid	Process-Related	Byproduct from an alternative synthesis route.
Ibuprofen Dimer	Degradant	Formed under certain storage conditions.

• Q2: What are the typical analytical methods used for impurity profiling of Ibuprofen?

  • A2: The primary method for separating and quantifying Ibuprofen and its impurities is High-Performance Liquid Chromatography (HPLC) , typically with UV detection. The United States Pharmacopeia (USP) provides a standardized HPLC method for this purpose. For identification of unknown impurities, LC-MS is the preferred technique due to its ability to provide molecular weight information. Gas Chromatography (GC) may be used to detect volatile impurities or residual solvents.

• Q3: How can I minimize the formation of degradation impurities during storage?

  • A3: Degradation impurities in Ibuprofen can be minimized by controlling the storage conditions.

    • Temperature and Humidity: Store the API in a cool, dry place. High temperatures and humidity can accelerate degradation reactions.

    • Light: Protect the API from light by using opaque containers. Photo-degradation can lead to the formation of certain impurities.

    • Packaging: Use well-sealed, inert packaging to prevent exposure to air and moisture, which can cause oxidative or hydrolytic degradation.

Experimental Protocols

Protocol 1: HPLC Method for Ibuprofen Purity Analysis (Based on USP General Principles)

• Objective: To quantify the purity of an Ibuprofen sample and detect related impurities.

• Instrumentation:

  • HPLC system with a UV detector

  • C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

• Reagents:

  • Acetonitrile (HPLC grade)

  • Phosphoric acid

  • Purified water

  • Ibuprofen Reference Standard

• Procedure:

  • Mobile Phase Preparation: Prepare a filtered and degassed mixture of acetonitrile, water, and phosphoric acid (e.g., in a 50:50:0.1 ratio). The exact ratio may need optimization.

  • Standard Solution Preparation: Accurately weigh and dissolve Ibuprofen Reference Standard in the mobile phase to prepare a solution of known concentration (e.g., 0.5 mg/mL).

  • Sample Solution Preparation: Accurately weigh and dissolve the Ibuprofen sample to be tested in the mobile phase to the same concentration as the standard solution.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30 °C

    • Detection Wavelength: 220 nm

    • Injection Volume: 20 µL

  • Analysis: Inject the standard and sample solutions into the HPLC system. Identify the Ibuprofen peak based on the retention time of the reference standard. Calculate the percentage of impurities by comparing the area of each impurity peak to the total area of all peaks.

References

• Alsante, K. M., et al. (2003). The Role of Forced Degradation in Pharmaceutical Development. Advanced Drug Delivery Reviews. This article provides a comprehensive overview of forced degradation studies for impurity identification. [Link]

• International Council for Harmonisation (ICH). Q3A Impurities in New Drug Substances. This guideline provides a framework for the identification and control of impurities in new drug substances. [Link]

How to assess the stability of WF11899A under different storage conditions

Welcome to the technical support center for WF11899A. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information and practical protocols for assessing the stability of the novel antifungal lipopeptide, WF11899A, under various storage conditions. As a Senior Application Scientist, my goal is to provide you with not just the "how," but also the "why," grounding our recommendations in established scientific principles and regulatory standards.

Frequently Asked Questions (FAQs)

Q1: What is WF11899A and why is its stability crucial?

WF11899A is a novel, water-soluble antifungal lipopeptide belonging to the echinocandin class of antibiotics.[1][2][3] It is structurally characterized by a cyclic hexapeptide acylated with a long-chain fatty acid and possesses a sulfate moiety, which confers its notable water solubility.[1] Like all pharmaceutical compounds, the stability of WF11899A is a critical quality attribute. Ensuring its stability is paramount because degradation can lead to a loss of antifungal potency and the formation of potentially toxic impurities, thereby compromising both efficacy and patient safety.[4][5] Stability studies are a regulatory requirement and are essential for determining appropriate storage conditions, shelf-life, and compatible formulations.[5][6]

Q2: What are the primary environmental factors that can affect the stability of WF11899A?

The stability of a complex molecule like WF11899A can be influenced by several environmental factors. Based on its structure (a lipopeptide with a sulfate group) and general principles of chemical stability, the following are key factors to control:

• Temperature: Elevated temperatures are known to accelerate chemical degradation reactions such as hydrolysis and oxidation.[7]

• pH: The stability of WF11899A in aqueous solutions is likely pH-dependent. The ester and amide bonds in the peptide backbone, as well as the sulfate group, can be susceptible to acid- or base-catalyzed hydrolysis.[7][8]

• Humidity/Moisture: For the lyophilized (solid) form of WF11899A, moisture can initiate degradation by hydrolysis and may also lead to physical changes like clumping.[7][9]

• Light: Many complex organic molecules are susceptible to photodegradation.[7][9] It is crucial to determine if WF11899A is photosensitive, as this will dictate handling and packaging requirements.

• Oxygen: The presence of oxidative agents or atmospheric oxygen can lead to the degradation of certain amino acid residues within the peptide structure.[7]

Q3: What are the initial signs of WF11899A degradation?

Degradation of WF11899A can manifest in several ways. Researchers should be vigilant for the following signs:

• Physical Changes: In its solid form, this may include a change in color, caking, or clumping of the lyophilized powder. In solution, the appearance of particulate matter or a change in color or clarity may indicate degradation.

• Chemical Changes: The most reliable way to detect chemical degradation is through analytical techniques. A stability-indicating High-Performance Liquid Chromatography (HPLC) method will typically show a decrease in the peak area of the intact WF11899A and the appearance of new peaks corresponding to degradation products.[10][11]

• Loss of Biological Activity: A decrease in the in-vitro antifungal activity of WF11899A against susceptible strains, such as Candida albicans, is a direct indicator of degradation of the active pharmaceutical ingredient (API).[2]

Q4: What are the key regulatory guidelines I should follow for stability testing?

The International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) provides the globally accepted guidelines for stability testing. The most critical documents for a new drug substance like WF11899A are:

• ICH Q1A(R2): Stability Testing of New Drug Substances and Products: This is the core guideline detailing the requirements for long-term, intermediate, and accelerated stability studies, including storage conditions and testing frequencies.[12][13][14][15]

• ICH Q1B: Photostability Testing of New Drug Substances and Products: This guideline provides a systematic approach to evaluating the photosensitivity of a drug.[13][16]

• ICH Q2(R1): Validation of Analytical Procedures: This document outlines the requirements for validating the analytical methods used in stability studies to ensure they are reliable and accurate.

Troubleshooting Guide

Issue: I am observing a significant loss of antifungal activity in my WF11899A sample.

Possible Causes & Troubleshooting Steps:

• Chemical Degradation: The most likely cause is the chemical breakdown of the WF11899A molecule. The peptide backbone or critical side chains may have been altered.

  • Action: Analyze the sample using a validated stability-indicating HPLC method to quantify the amount of intact WF11899A remaining. Compare this with a reference standard stored under ideal conditions (e.g., -20°C or -80°C, desiccated, protected from light).

• Improper Storage: Your sample may have been exposed to adverse conditions such as elevated temperatures, humidity, or light.

  • Action: Review the storage history of the sample. Was it left at room temperature for an extended period? Was the container properly sealed? Implement stricter storage controls. For routine use, we recommend storing the lyophilized powder at -20°C or below, protected from moisture and light.

• Contamination: The sample may have been contaminated with microbes or chemicals that degrade WF11899A.

  • Action: Ensure aseptic handling techniques when preparing solutions. Use sterile, high-purity solvents and buffers.

Issue: The appearance of my lyophilized WF11899A powder has changed (e.g., discoloration, clumping).

Possible Causes & Troubleshooting Steps:

• Moisture Absorption: Clumping or caking is a classic sign of moisture absorption by a hygroscopic powder. This can accelerate hydrolysis.

  • Action: Discard the affected vial as its integrity is compromised. Always store lyophilized WF11899A in a desiccator, even when in a freezer, to protect it from moisture ingress during temperature cycling. Allow the container to warm to room temperature before opening to prevent condensation.

• Degradation: Discoloration can be a sign of oxidative or other chemical degradation pathways.

  • Action: Perform an HPLC analysis to assess the purity of the material. If significant degradation is observed, the material should not be used for experiments. Consider storing under an inert atmosphere (e.g., argon or nitrogen) if oxidative degradation is suspected.

Issue: I am observing new or unexpected peaks in my HPLC chromatogram.

Possible Causes & Troubleshooting Steps:

• Degradation Products: These new peaks are likely impurities or degradation products resulting from the breakdown of WF11899A.

  • Action: This is the expected outcome of a forced degradation or stability study. The goal is now to identify these products. Use Liquid Chromatography-Mass Spectrometry (LC-MS) to obtain the molecular weight and fragmentation patterns of the compounds in these new peaks.[17][18][19] This data is crucial for elucidating the degradation pathways.

• System Contamination: The peaks could be artifacts from the HPLC system, solvent, or sample vial.

  • Action: Run a blank injection (mobile phase only) to ensure the system is clean. Check the purity of your solvents and use high-quality vials.

Detailed Experimental Protocols

Protocol 1: Development and Validation of a Stability-Indicating HPLC Method

A stability-indicating method is a validated analytical procedure that can accurately and precisely quantify the decrease in the amount of the active ingredient due to degradation.[10][11] It must also be able to separate the intact API from its degradation products and any process-related impurities.[20]

Objective: To develop a robust Reversed-Phase HPLC (RP-HPLC) method for the quantification of WF11899A.

Methodology:

• Chromatographic Conditions (Starting Point): Based on published data for WF11899A and related lipopeptides, the following conditions serve as an excellent starting point.[1]

  • Column: LiChrospher 100 RP-18 (C18), 5 µm, 250 x 4.6 mm

  • Mobile Phase: A gradient elution may be required to separate polar and non-polar degradants. Start with a mixture of Acetonitrile (ACN) and a buffer. A published method uses 45% aqueous ACN containing 0.5% NH₄H₂PO₄.[1] You may need to optimize this, for example, by running a gradient from 20% to 80% ACN over 30 minutes.

  • Flow Rate: 1.0 mL/min

  • Detection: UV detection at 210 nm.[1] A Photo Diode Array (PDA) detector is highly recommended to assess peak purity.

  • Column Temperature: 30°C

• Method Validation (as per ICH Q2(R1)):

  • Specificity: Demonstrate that the method can resolve the WF11899A peak from peaks of degradation products. This is achieved by analyzing samples from forced degradation studies (see Protocol 2). The peak for WF11899A should be spectrally pure when analyzed with a PDA detector.

  • Linearity: Analyze a series of WF11899A solutions of known concentrations (e.g., 5-150 µg/mL) to establish a linear relationship between concentration and peak area. The correlation coefficient (r²) should be >0.999.

  • Accuracy: Determine the closeness of the measured value to the true value by performing recovery studies on spiked samples. Recoveries should typically be within 98-102%.

  • Precision (Repeatability & Intermediate Precision): Assess the variability of the method by performing multiple injections of the same sample on the same day (repeatability) and on different days with different analysts (intermediate precision). The relative standard deviation (RSD) should be <2%.

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determine the lowest concentration of WF11899A that can be reliably detected and quantified.

Protocol 2: Forced Degradation (Stress Testing) of WF11899A

Forced degradation studies are designed to intentionally degrade the API under more severe conditions than those used in accelerated stability testing.[6][12] The primary goals are to identify likely degradation products, understand degradation pathways, and demonstrate the specificity of the stability-indicating analytical method.[4][5] A target degradation of 5-20% is generally recommended to ensure that degradation products are formed without being so excessive that secondary or tertiary products complicate the analysis.[4][12]

Methodology:

Prepare solutions of WF11899A (e.g., 1 mg/mL) and subject them to the following stress conditions. A control sample should be stored under ideal conditions (e.g., refrigerated) for comparison.

Stress Condition	Recommended Conditions (Small Molecules)	Rationale for WF11899A
Acid Hydrolysis	0.1 M HCl at 60°C for 24-48 hours	To challenge the stability of the peptide amide bonds and the sulfate ester.
Base Hydrolysis	0.1 M NaOH at room temperature for 8-24 hours	To challenge the stability of the peptide amide bonds and the sulfate ester. Basic conditions can be more aggressive.
Oxidation	3% H₂O₂ at room temperature for 24 hours	To assess susceptibility to oxidative degradation (e.g., of specific amino acid residues).
Thermal Stress	Solid: 80°C for 48 hours. Solution: 60°C for 48 hours.	To evaluate the intrinsic thermal stability of the molecule in both solid and solution states.
Photostability	Expose solid and solution samples to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B).	To determine if WF11899A is light-sensitive.

Workflow:

• Expose WF11899A to each stress condition for a defined period.

• At appropriate time points, withdraw an aliquot of the sample.

• Neutralize the acid and base-stressed samples to prevent further degradation before analysis.

• Analyze all samples (stressed and control) using the validated stability-indicating HPLC method.

• Calculate the percentage degradation of WF11899A.

• Submit samples with significant degradation for LC-MS analysis to identify the mass of the degradation products.

Forced Degradation Workflow

Caption: Workflow for forced degradation studies of WF11899A.

Protocol 3: Long-Term and Accelerated Stability Studies

The purpose of formal stability studies is to establish a re-test period for the drug substance or a shelf life for the drug product under defined storage conditions.[21][22]

Methodology:

• Batch Selection: Use at least three primary batches of WF11899A manufactured by a process that simulates the final production process.[15][21]

• Container Closure System: Store the samples in a container closure system that is the same as or simulates the packaging proposed for storage and distribution.[21]

• Storage Conditions: Store the batches under the conditions specified by ICH guidelines. The choice of long-term conditions depends on the climatic zone for which the product is intended.

Study Type	Storage Condition (General Case for Zone I/II)	Minimum Duration
Long-Term	25°C ± 2°C / 60% RH ± 5% RH	12 months (or longer)
Intermediate *	30°C ± 2°C / 65% RH ± 5% RH	6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months

*Intermediate testing is only required if a "significant change" occurs during accelerated testing.

• Testing Frequency: The frequency of testing should be sufficient to establish the stability profile.[23]

  • Long-Term: 0, 3, 6, 9, 12, 18, 24 months, and annually thereafter.[24]

  • Accelerated: 0, 3, and 6 months.[24]

• Tests to be Performed: At each time point, the samples should be tested for attributes susceptible to change, which for WF11899A would include:

  • Appearance (visual inspection)

  • Assay (quantification of WF11899A via HPLC)

  • Purity (related substances/degradation products via HPLC)

  • Water content (e.g., by Karl Fischer titration)

  • Potency (Antifungal activity assay)

Stability Study Decision Logic

Caption: Decision logic for formal stability testing based on ICH guidelines.

References

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). ResolveMass.
• Pharmaceutical Forced Degradation Studies with Regulatory Consider
• ICH Guidelines For Stability Testing of New Drug Substance and Drug Products. (n.d.). Scribd.
• Development and Validation of HPLC Stability-Indicating Assays. (2011).
• ICH Guidelines: Drug Stability Testing Essentials. (2025, March 21). AMSbiopharma.
• Singh, R., & Rehman, Z. U. (2012). Development of forced degradation and stability indicating studies of drugs—A review.
• A practical guide to forced degradation and stability studies for drug substances. (n.d.). Quotient Sciences.
• LC-MS Analysis of Pharmaceutical Drugs. (2019, February 5). News-Medical.net.
• Quality Guidelines. (n.d.). ICH.
• Stability Testing for Pharmaceuticals & More. (2023, February 22).
• Analytical Techniques In Stability Testing. (2025, March 24).
• Top 5 Factors Affecting Chemical Stability. (2025, October 2). Antylia Scientific.
• ICH: New Guideline for Stabilities. (2025, June 4). ECA Academy.
• Forced Degrad
• Dong, M. W. (2021). A Systematic Approach to the Development of Stability-Indicating HPLC Methods. LCGC North America, 39(6), 272-281.
• Blessy, M., Patel, R. D., Prajapati, P. N., & Agrawal, Y. K. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159-165.
• ICH Q1A (R2) Stability testing of new drug substances and drug products. (2003, August 1). European Medicines Agency.
• ICH Harmonised Tripartite Guideline: Stability Testing of New Drug Substances and Products Q1A(R2). (2003, February 6). ICH.
• Stability testing of existing active substances and related finished products. (2023, July 13). European Medicines Agency.
• Kumar, V., & Singh, S. (2013). LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol. Journal of Pharmaceutical and Biomedical Analysis, 85, 1-10.
• Identification of Degradation Products of the New Anticancer Drug Substance ONC201 by Liquid Chromatography–High-Resolution Multistage Mass Spectrometry. (2023, May 15). MDPI.
• Stability Indicating HPLC Method Development: A Review. (2023, February 28). IRJPMS.
• stability indicating by lc-ms method. (2012, January 25). International Journal of Pharmaceutical Sciences Review and Research.
• Mishra, S., & Chauhan, A. (2023). LC-MS/MS and NMR Studies for Identification and Characterization of Forced Degradation Products of Acalabrutinib.
• Top 10 Stability Storage and Testing FAQs. (2014, November 25). Nutrasource.
• Spectroscopic Insights into Cytostatic Drug Stability and Degradation. (2026, February 17). Wiley Analytical Science.
• Development of Validated Stability-Indicating Assay Methods- Critical Review. (2023). Quest Journals.
• Evaluating the Stability of Pharmaceuticals under Different Environmental Conditions. (n.d.). En-genix.
• Iwamoto, T., Fujie, A., Sakamoto, K., Nitta, K., Hashimoto, S., Yoshioka, T., ... & Kohsaka, M. (1994). WF11899A, B and C, novel antifungal lipopeptides. I. Taxonomy, fermentation, isolation and physico-chemical properties. The Journal of Antibiotics, 47(10), 1084-1091.
• The Impact of pH on Chemical Stability in Lab Experiments. (2025, May 1). Ibis Scientific, LLC.
• Spectrochemical methods. (n.d.). University of Tartu.
• Drug Stability: Factors Affecting Shelf Life and Methods for Evalu
• 4 Factors Influencing the Stability of Medicinal Products. (2023, July 3). QbD Group.
• Spectroscopy Methods. (n.d.). analytica-world.com.
• A Comparative Guide to Analytical Methods for Withanolide Quantific
• Spectroscopy from an independent, accredited service provider. (n.d.). Suisse TP.
• Iwamoto, T., Fujie, A., Nitta, K., Hashimoto, S., Okuhara, M., & Kohsaka, M. (1994). WF11899A, B and C, novel antifungal lipopeptides. II. Biological properties. The Journal of Antibiotics, 47(10), 1092-1097.
• WF11899A, B AND C, NOVEL ANTIFUNGAL LIPOPEPTIDES. (n.d.). J-Stage.
• Iwamoto, T., Fujie, A., Sakamoto, K., Nitta, K., Hashimoto, S., Yoshioka, T., ... & Kohsaka, M. (1994). WF11899A, B and C, novel antifungal lipopeptides. I. Taxonomy, fermentation, isolation and physico-chemical properties. PubMed.
• In vivo anti-Candida activity of WF11899A, echinocandin B, cilofungin... (n.d.).
• Determining the accuracy and suitability of common analytical techniques for sophorolipid biosurfactants. (n.d.). PMC.
• Recent advances in sample preparation techniques for effective bioanalytical methods. (n.d.). Wiley Online Library.
• Chromatographic methods for echinocandin antifungal drugs determination in bioanalysis. (2019, June 15). Future Science.
• Fungal biodegradation of chlorinated herbicides: an overview with an emphasis on 2,4-D in Argentina. (n.d.). PMC.

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Reference Data & Comparative Studies

A Comparative In Vivo Analysis of WF11899A and Micafungin: Efficacy, Pharmacokinetics, and Therapeutic Potential

This guide provides a detailed comparative analysis of the in vivo characteristics of two echinocandin-class antifungal agents: WF11899A, a novel water-soluble lipopeptide, and micafungin, a clinically established drug. This document is intended for researchers, scientists, and drug development professionals engaged in the study of antifungal therapies. We will delve into their shared mechanism of action, compare their reported in vivo efficacy using available data, discuss their pharmacokinetic and toxicity profiles, and provide a detailed experimental protocol for a standard in vivo model used in their evaluation.

Introduction: The Echinocandins - A Targeted Approach to Fungal Infections

The echinocandins represent a cornerstone in the treatment of invasive fungal infections, particularly those caused by Candida and Aspergillus species.[1] Their clinical success stems from a highly specific mechanism of action that targets an essential component of the fungal cell wall, offering a favorable safety profile as this target is absent in mammalian cells.[2]

Micafungin , a second-generation echinocandin, is widely used clinically for the treatment of esophageal candidiasis, candidemia, and for prophylaxis against Candida infections in hematopoietic stem cell transplant recipients.[1][3] It is known for its broad-spectrum activity, predictable pharmacokinetics, and good tolerability.[4]

WF11899A is a novel, water-soluble lipopeptide antibiotic also belonging to the echinocandin family.[5] Discovered in the early 1990s, it demonstrated potent anti-Candida activity in initial studies.[6] A key feature of WF11899A and its related compounds was their enhanced water solubility, a significant improvement over earlier echinocandins which faced developmental hurdles due to poor solubility.[7] This guide aims to synthesize the available in vivo data to draw a comparative picture of these two related compounds.

Mechanism of Action: Inhibition of 1,3-β-D-Glucan Synthase

Both WF11899A and micafungin share the same molecular target: the enzyme 1,3-β-D-glucan synthase.[6][8] This enzyme is responsible for synthesizing 1,3-β-D-glucan, a critical polysaccharide that provides structural integrity to the fungal cell wall. By non-competitively inhibiting this enzyme, these drugs disrupt cell wall synthesis, leading to osmotic instability and ultimately, cell death (fungicidal activity) in yeasts like Candida, or impaired growth and morphology (fungistatic activity) in molds like Aspergillus.[8]

Caption: Mechanism of action for echinocandins like WF11899A and micafungin.

Comparative In Vivo Efficacy

Direct head-to-head in vivo studies comparing WF11899A and micafungin are not available in the published literature. Therefore, this analysis relies on a deductive comparison based on individual studies, often using fluconazole as a common comparator. The most common and relevant model for this comparison is the murine systemic candidiasis model.[9][10]

WF11899A: In Vivo Performance

Early studies on WF11899A highlighted its potent in vivo activity against systemic Candida albicans infections in mice. The compound was noted to be superior to other investigational lipopeptides like cilofungin and echinocandin B, and importantly, its efficacy was reported to be comparable to that of fluconazole, a standard antifungal agent.[6][11]

Table 1: Summary of In Vivo Efficacy Data for WF11899A
Animal Model	Murine systemic infection
Pathogen	Candida albicans
Key Finding	Potent anti-Candida activity demonstrated.[6]
Comparative Efficacy	Superior to cilofungin; equal to fluconazole.[6]
Reference(s)	Iwamoto et al. (1994)[6], ResearchGate compilation[11]

Micafungin: In Vivo Performance

Micafungin's in vivo efficacy is extensively documented in numerous animal models. In murine models of disseminated candidiasis, micafungin consistently demonstrates dose-dependent reduction in fungal burden in target organs like the kidneys, lungs, and brain.[12][13] It has shown efficacy against a broad range of Candida species, including those resistant to fluconazole.[13] Studies have repeatedly shown its efficacy to be comparable or superior to other antifungal agents like amphotericin B and fluconazole in these models.[3][12][13]

Table 2: Summary of In Vivo Efficacy Data for Micafungin
Animal Model	Murine systemic infection (non-immunosuppressed and neutropenic)
Pathogen(s)	Candida albicans, C. tropicalis, C. glabrata, Aspergillus fumigatus
Key Findings	Dose-dependent reduction in organ CFU.[13] Significant prolongation of survival.[12]
Comparative Efficacy	Superior to amphotericin B and fluconazole against resistant C. tropicalis.[13] Efficacy against C. auris is comparable to or better than other echinocandins.[14]
Reference(s)	Louie et al. (2002)[12], Andes et al. (2008)[15], Hope et al. (2004)[13]

Expert Analysis: While both compounds are effective in murine candidiasis models, the breadth of data for micafungin is substantially greater, covering various host immune statuses and a wider range of pathogens, including emerging threats like Candida auris.[14][16] The finding that WF11899A is "equal to fluconazole"[6] is a strong indicator of its potency. Micafungin has also demonstrated robust activity in models where fluconazole is ineffective due to resistance.[13] This suggests that both compounds are highly active, but micafungin's development has allowed for a more thorough characterization of its in vivo capabilities against a wider array of clinical challenges.

Pharmacokinetics and Toxicity Profiles

Pharmacokinetics (PK)

A significant differentiating feature is their developmental stage and the resulting depth of PK data.

• Micafungin : The pharmacokinetics of micafungin are well-characterized in both preclinical models and human subjects. It exhibits linear, dose-proportional pharmacokinetics over a wide dose range.[17] It is highly protein-bound (>99%), primarily to albumin.[18] In adult humans, it has a clearance of approximately 10.4 mL/h/kg and a long half-life that supports once-daily dosing.[17] Its metabolism is primarily through arylsulfatase and catechol-O-methyltransferase, with minor involvement of CYP450 enzymes, leading to a low potential for drug-drug interactions.

The key pharmacodynamic (PD) index for echinocandins is the ratio of the 24-hour area under the concentration-time curve to the minimum inhibitory concentration (AUC/MIC).[19][20][21] This has been extensively validated for micafungin against various Candida species, with specific free-drug AUC/MIC targets associated with stasis and killing endpoints.[15] While not studied for WF11899A, it is mechanistically plausible that it would follow the same PK/PD principles.

Toxicity

• WF11899A : A critical finding from early in vitro studies was that WF11899 compounds hemolysed mouse red blood cells at a concentration of 62 µg/ml.[6] This hemolytic potential is a significant toxicity concern and may have been a factor in its developmental trajectory.

• Micafungin : Micafungin is known for its excellent safety and tolerability profile.[3][4] Dose-limiting toxicity has not been established, and it is generally well-tolerated even at high doses. It does not exhibit the hemolytic activity reported for WF11899A and has a low incidence of infusion-related reactions.[3][22]

Table 3: Comparative Profile of WF11899A and Micafungin
Feature	WF11899A	Micafungin
Mechanism of Action	1,3-β-D-Glucan Synthase Inhibition[6]	1,3-β-D-Glucan Synthase Inhibition[1]
Spectrum	Potent against Candida albicans, mild against Aspergillus spp.[6]	Broad activity against Candida spp. and Aspergillus spp.[1][12]
Solubility	High water solubility[7]	Water-soluble formulation for IV use[8]
Pharmacokinetics	Not well-characterized in vivo.	Linear, dose-proportional; well-characterized.[23]
PK/PD Index	Presumed to be AUC/MIC.	AUC/MIC (validated).[15][20]
Key Toxicity Finding	In vitro hemolysis reported.[6]	Excellent safety profile, no dose-limiting toxicity.[3]

Experimental Protocol: Murine Model of Systemic Candidiasis

To provide a framework for future comparative studies, we present a standardized, self-validating protocol for evaluating antifungal efficacy in a murine model of systemic candidiasis. This model is a cornerstone for preclinical antifungal drug evaluation.[9][10][24]

Workflow Diagram

Caption: Experimental workflow for a murine systemic candidiasis efficacy study.

Step-by-Step Methodology

• Animal Model:

  • Use female, 6-8 week old outbred mice (e.g., CD-1 or ICR) weighing 20-25g.[12]

  • Acclimatize animals for at least 7 days before the experiment with free access to food and water.

  • Causality: Using a standard strain and age ensures a reproducible infection course and minimizes variability between animals.

• Immunosuppression (for neutropenic model):

  • To mimic conditions in immunocompromised patients, a neutropenic model can be established.[13][15]

  • Administer cyclophosphamide intraperitoneally (e.g., 150 mg/kg on day -4 and 100 mg/kg on day -1 relative to infection).

  • Causality: This regimen induces profound neutropenia, making the mice more susceptible to infection and allowing for a clearer assessment of the drug's direct antifungal activity without significant host immune contribution.

• Infection:

  • Prepare an inoculum of a well-characterized Candida albicans strain (e.g., SC5314).

  • Grow the yeast in Sabouraud Dextrose Broth, wash cells with sterile saline, and adjust the concentration to 5 x 10^5 CFU/mL.

  • Infect mice via lateral tail vein injection with 0.1 mL of the inoculum (5 x 10^4 CFU/mouse).

  • Causality: Intravenous injection ensures rapid dissemination of the pathogen, leading to a systemic infection with predictable seeding in target organs, primarily the kidneys. The inoculum size is calibrated to cause a non-lethal but robust infection for fungal burden studies, or a lethal infection for survival studies.

• Treatment:

  • Randomize mice into treatment groups (n=8-10 per group): Vehicle control, WF11899A, and Micafungin.

  • Initiate treatment 24 hours post-infection.[16]

  • Administer drugs once daily for a predetermined period (e.g., 7 days). Dosing can be via intraperitoneal or subcutaneous routes.

  • Causality: A 24-hour delay allows the infection to establish before therapeutic intervention, better mimicking a clinical scenario. Multiple dose levels should be tested to establish a dose-response relationship.

• Endpoint Evaluation:

  • Primary Endpoint (Fungal Burden): At a set time point (e.g., 24 hours after the last dose), humanely euthanize the mice.

  • Aseptically remove kidneys (primary target organ).

  • Homogenize kidneys in sterile saline.

  • Perform serial dilutions of the homogenate, plate on Sabouraud Dextrose Agar, and incubate for 24-48 hours at 35°C.

  • Count the number of colonies to determine the CFU per gram of tissue. Data are typically log-transformed for statistical analysis.

  • Self-Validation: The vehicle control group validates the model by demonstrating high fungal growth (typically >5 log10 CFU/g). A statistically significant reduction in CFU in treated groups versus the vehicle group indicates drug efficacy.

  • Secondary Endpoint (Survival): Monitor a separate cohort of animals for 21 days, recording mortality daily.

Conclusion and Future Perspectives

This comparative analysis reveals that both WF11899A and micafungin are potent inhibitors of fungal 1,3-β-D-glucan synthase with significant in vivo activity against Candida albicans. WF11899A showed early promise, demonstrating efficacy comparable to fluconazole and possessing the desirable property of high water solubility.[6][7]

However, micafungin has progressed to become a well-established clinical agent, supported by a vast body of preclinical and clinical data that characterizes its superior safety profile, broad spectrum of activity, and predictable pharmacokinetics.[1][4] The report of in vitro hemolysis for WF11899A is a significant safety flag that likely influenced its development path.[6]

For a definitive comparison, a direct, head-to-head study in a standardized in vivo model, such as the one detailed above, would be required. Such a study should compare their efficacy on a mg/kg basis, evaluate their pharmacokinetic profiles in infected animals, and conduct thorough toxicological assessments to investigate the in vivo relevance of the previously reported hemolytic activity. This would provide the necessary data to fully understand the relative therapeutic potential of these two echinocandins.

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• Andes, D., et al. (2010). In Vivo Comparison of the Pharmacodynamic Targets for Echinocandin Drugs against Candida Species. Antimicrobial Agents and Chemotherapy, 54(6), 2497-2506. [Link]

• Dixon, D. M. (1987). In vivo models: evaluating antifungal agents. Methods and Findings in Experimental and Clinical Pharmacology, 9(11), 729-738. [Link]

• Hager, C. L., et al. (2021). In Vivo Efficacy of Rezafungin, Anidulafungin, Caspofungin, and Micafungin against Four Candida auris Clades in a Neutropenic Mouse Bloodstream Infection Model. Journal of Fungi, 7(9), 719. [Link]

• ResearchGate. (n.d.). In vivo anti-Candida activity of WF11899A, echinocandin B, cilofungin.... Retrieved February 22, 2026, from [Link]

• Andes, D., et al. (2008). In Vivo Pharmacodynamic Target Investigation for Micafungin against Candida albicans and C. glabrata in a Neutropenic Murine Candidiasis Model. Antimicrobial Agents and Chemotherapy, 52(10), 3497-3503. [Link]

• Arendrup, M. C., et al. (2021). In Vivo Efficacy of Rezafungin, Anidulafungin, Caspofungin, and Micafungin against Four Candida auris Clades in a Neutropenic Mouse Bloodstream Infection Model. UKHSA Research Portal. [Link]

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• Andes, D., et al. (2010). In Vivo Comparison of the Pharmacodynamic Targets for Echinocandin Drugs against Candida Species. Antimicrobial Agents and Chemotherapy. [Link]

• ResearchGate. (n.d.). Overview of in vivo models for assessing efficacy of antifungal drugs or treatments. Retrieved February 22, 2026, from [Link]

• Andes, D., et al. (2010). In vivo comparison of the pharmacodynamic targets for echinocandin drugs against Candida species. Antimicrobial Agents and Chemotherapy, 54(6), 2497-2506. [Link]

• Groll, A. H., & Kolve, H. (2006). The Echinocandins: Comparison of Their Pharmacokinetics, Pharmacodynamics and Clinical Applications. Pharmacology, 78(4), 189-204. [Link]

• Perfect, J. R. (2012). Experimental animal models of invasive fungal infections. International Journal of Antimicrobial Agents, 40(3), 197-207. [Link]

• Iwamoto, T., et al. (1994). WF11899A, B and C, novel antifungal lipopeptides. II. Biological properties. The Journal of Antibiotics, 47(10), 1092-1097. [Link]

• Cappelletty, D., & Eiselstein-McKitrick, K. (2007). Comparison of echinocandin antifungals. Expert Opinion on Pharmacotherapy, 8(1), 1-14. [Link]

• ResearchGate. (n.d.). FR209602 and Related Compounds, Novel Antifungal Lipopeptides from Coleophoma crateriformis No. 738. Retrieved February 22, 2026, from [Link]

• Kofla, G., & Ruhnke, M. (2011). Micafungin in a nutshell: state of affairs on the pharmacological and clinical aspects of the novel echinocandin. Future Microbiology, 6(3), 261-274. [Link]

• Iwamoto, T., et al. (1994). WF11899A, B and C, novel antifungal lipopeptides. I. Taxonomy, fermentation, isolation and physico-chemical properties. The Journal of Antibiotics, 47(10), 1083-1091. [Link]

• van der Elst, K. C. M., et al. (2017). Clinical Pharmacokinetics and Pharmacodynamics of Micafungin. Clinical Pharmacokinetics, 56(12), 1467-1481. [Link]

• Chandrasekar, P. H., & Sobel, J. D. (2006). Review of the pharmacology and clinical studies of micafungin. Clinical Infectious Diseases, 42(8), 1171-1178. [Link]

• Undre, N., et al. (2012). Pharmacokinetics of Micafungin in Adult Patients with Invasive Candidiasis and Candidemia. Open Journal of Medical Microbiology, 2(3), 97-103. [Link]

• Pettit, N. N., & Carver, P. L. (2006). Micafungin: A New Echinocandin. Clinical Infectious Diseases, 42(8), 1171-1178. [Link]

• van der Elst, K. C. M., et al. (2017). Clinical Pharmacokinetics and Pharmacodynamics of Micafungin. ResearchGate. [Link]

• Hashimoto, S., et al. (1994). WF11899A, B AND C, NOVEL ANTIFUNGAL LIPOPEPTIDES. The Journal of Antibiotics, 47(10), 1083-1091. [Link]

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• Witeska, M., & Gade, A. (2020). Review on Current Status of Echinocandins Use. Journal of Fungi, 6(2), 65. [Link]

• Lempers, V. J. S., et al. (2016). Pharmacokinetics of Micafungin in Critically Ill Patients. Antimicrobial Agents and Chemotherapy, 60(7), 4367-4370. [Link]

• Walsh, T. J., et al. (2002). Safety, Tolerability, and Pharmacokinetics of Micafungin (FK463) in Febrile Neutropenic Pediatric Patients. Antimicrobial Agents and Chemotherapy, 46(3), 658-665. [Link]

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• Arrieta, A., et al. (2013). Safety and Pharmacokinetic Profiles of Repeated-Dose Micafungin in Children and Adolescents Treated for Invasive Candidiasis. The Pediatric Infectious Disease Journal, 32(8), e322-e328. [Link]

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Technical Assessment: Efficacy of WF11899A vs. Fluconazole Against Candida Species

Executive Summary

WF11899A is a sulfated lipopeptide antibiotic isolated from the fungus Coleophoma empetri. It represents a critical evolution in antifungal pharmacognosy as the water-soluble precursor to micafungin (FK463). Unlike fluconazole , a triazole that targets ergosterol biosynthesis, WF11899A functions as a non-competitive inhibitor of 1,3-beta-D-glucan synthase.

This guide provides a comparative technical analysis of these two agents, demonstrating WF11899A's superior potency against azole-resistant isolates (C. glabrata, C. krusei) and its distinct mechanism of action that circumvents the efflux pump resistance common to fluconazole.

Mechanistic Divergence

The primary distinction between WF11899A and fluconazole lies in their cellular targets. Fluconazole is fungistatic against most Candida spp., relying on the accumulation of toxic sterol intermediates. WF11899A is fungicidal against Candida, causing osmotic instability and cell lysis by compromising the cell wall's structural integrity.

Mechanism of Action (MOA) Diagram

The following diagram illustrates the parallel signaling pathways and inhibition points for both compounds.

Caption: Comparative MOA showing Fluconazole targeting membrane enzyme Erg11 vs. WF11899A targeting cell wall enzyme Fks1.

Spectrum of Activity and Efficacy Data

WF11899A exhibits potent activity against wild-type and azole-resistant Candida strains. Unlike fluconazole, which shows reduced efficacy against C. glabrata and intrinsic resistance in C. krusei, WF11899A maintains a low MIC profile across these species due to the conservation of the FKS1 target.

Comparative Efficacy Table

Data synthesized from in vitro susceptibility studies and murine models [1][2][4].

Parameter	Fluconazole (Azole)	WF11899A (Echinocandin Precursor)
Primary Target	Lanosterol 14α-demethylase (ERG11)	1,3-β-D-glucan synthase (FKS1)
Action	Fungistatic (mostly)	Fungicidal (Candida spp.)
Solubility	Moderate (Lipophilic)	High (Water-soluble sulfate group)
C. albicans MIC/IC50	0.25 – 1.0 µg/mL	0.004 – 0.03 µg/mL (IC50)
C. glabrata Activity	Variable (S-DD to Resistant)	Highly Active (Wild-Type FKS)
C. krusei Activity	Intrinsically Resistant	Highly Active
Resistance Mechanism	ERG11 mutation, Efflux pumps (CDR/MDR)	FKS hotspot mutations (Rare)

Key Insight: The IC50 of WF11899A against C. albicans (0.004 µg/mL) is approximately two orders of magnitude more potent than the typical MIC of fluconazole. Furthermore, WF11899A's water solubility (attributed to its sulfate moiety) resolves the formulation challenges often seen with other natural echinocandins like Echinocandin B [2].

Experimental Protocol: Susceptibility Testing

To validate the efficacy of WF11899A in your laboratory, use the following modified Broth Microdilution assay based on CLSI M27 standards. This protocol ensures accurate handling of the lipopeptide to prevent binding losses.

Reagents & Preparation[1]

• Compound: WF11899A (lyophilized powder). Dissolve in sterile distilled water (unlike other echinocandins requiring DMSO).

• Comparator: Fluconazole (dissolved in DMSO/water per manufacturer).

• Media: RPMI 1640 buffered with MOPS (0.165 M) to pH 7.0.

• Inoculum: Candida spp.[1][2][3][4][5][6][7] adjusted to 1.0 × 10³ to 5.0 × 10³ CFU/mL.

Validated Workflow

• Stock Preparation: Prepare WF11899A at 100× final concentration in water.

• Dilution: Perform serial 2-fold dilutions in RPMI 1640.

  • Note: Avoid polystyrene tubes for intermediate dilutions if possible; use polypropylene to minimize lipopeptide adsorption.

• Inoculation: Add 100 µL of adjusted yeast inoculum to 100 µL of drug dilution in 96-well microtiter plates.

• Incubation: Incubate at 35°C for 24 hours.

• Endpoint Determination:

  • Fluconazole: Read at 50% inhibition (prominent reduction in turbidity).[8]

  • WF11899A: Read at Minimum Effective Concentration (MEC)—the lowest concentration leading to the formation of small, rounded, aberrant compact hyphal colonies (microscopic endpoint) or clear wells (macroscopic).

Experimental Workflow Diagram

Caption: Step-by-step microdilution workflow highlighting the distinct endpoint criteria for echinocandins (MEC) vs. azoles (MIC).

Analysis of Resistance Profiles

A critical advantage of WF11899A is its utility against multi-drug resistant (MDR) organisms.

• Fluconazole Failure: Resistance typically arises from overexpression of efflux pumps (CDR1, CDR2, MDR1) or point mutations in ERG11 that reduce drug affinity [5].

• WF11899A Success: Efflux pumps that expel azoles generally do not recognize echinocandins. Furthermore, the target enzyme (glucan synthase) is genetically distinct from the ergosterol pathway. Consequently, WF11899A retains full potency against C. albicans strains with high-level fluconazole resistance (MIC > 64 µg/mL) [1][4].

Note on Safety: While WF11899A is highly potent, early studies indicated hemolytic activity at high concentrations (62 µg/mL) [2]. This liability was chemically modified in the development of micafungin (FK463) to improve the safety profile while retaining the potent antifungal core of WF11899A.

References

• Iwamoto T, Fujie A, Nitta K, et al. WF11899A, B and C, novel antifungal lipopeptides. II.[9] Biological properties.[10][2][3][4][5][6][7][9][11][12][13] J Antibiot (Tokyo). 1994;47(10):1092-1097.[9] Link

• Fujie A. Discovery of micafungin (FK463): A novel echinocandin-like lipopeptide. Pure Appl Chem. 2007;79(4):603–614. Link

• Perlin DS.[5] Echinocandin Resistance in Candida.[1][12][13] Clin Infect Dis. 2015;61(Suppl 6):S612-S617. Link

• Tomishima M, Ohki H, Yamada A, et al. FK463, a novel water-soluble echinocandin lipopeptide: synthesis and antifungal activity. J Antibiot (Tokyo). 1999;52(7):674-676. Link

• Berkow EL, Lockhart SR.[3] Fluconazole resistance in Candida species: a current perspective. Infect Drug Resist. 2017;10:237-245. Link

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A Guide to the Synergistic Antifungal Effects of WF11899A and Azoles: A Comparative Analysis for Researchers

For Immediate Distribution to Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of the novel antifungal agent WF11899A and its synergistic relationship with azole antifungals. We will explore the distinct mechanisms of action of these compounds, the scientific basis for their enhanced combined efficacy, and detailed experimental protocols for researchers to validate these interactions in their own laboratories.

Introduction: The Imperative for Novel Antifungal Strategies

The rising incidence of invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a formidable challenge to global health. This necessitates the exploration of innovative therapeutic approaches, including combination therapies that can enhance efficacy, overcome resistance, and potentially reduce dose-related toxicity. This guide focuses on the promising synergy between WF11899A, an echinocandin-like lipopeptide, and the widely used azole class of antifungals.

Understanding the Components: Mechanisms of Action

A comprehension of the individual mechanisms of action is crucial to understanding the synergistic potential of combining WF11899A and azoles.

WF11899A: A Cell Wall Synthesis Inhibitor

WF11899A belongs to the echinocandin class of antifungal drugs. These compounds target the fungal cell wall, a structure essential for maintaining cell integrity and absent in human cells, making it an attractive target for antifungal therapy. Specifically, echinocandins noncompetitively inhibit the enzyme 1,3-β-D-glucan synthase.[1] This enzyme is responsible for the synthesis of β-(1,3)-D-glucan, a key polysaccharide component of the fungal cell wall.[2] Disruption of glucan synthesis leads to a weakened cell wall, osmotic instability, and ultimately, cell lysis, particularly in yeast species like Candida.[1][2] WF11899A has been shown to be a potent inhibitor of 1,3-β-glucan synthase and exhibits significant anti-Candida activity.[3]

Azole Antifungals: Disrupting Cell Membrane Integrity

Azole antifungals, such as fluconazole, itraconazole, and voriconazole, target the fungal cell membrane. Their mechanism of action involves the inhibition of lanosterol 14-α-demethylase, a cytochrome P450 enzyme.[2][4][5] This enzyme is critical in the biosynthesis of ergosterol, the primary sterol in the fungal cell membrane that is analogous to cholesterol in mammalian cells.[3][6] The inhibition of ergosterol synthesis, coupled with the accumulation of toxic sterol precursors, disrupts the structure and function of the fungal cell membrane, leading to increased permeability and inhibition of fungal growth.[2][4][5]

The Synergistic Interaction: A "Two-Hit" Hypothesis

The combination of WF11899A and an azole antifungal is proposed to create a potent synergistic effect through a "two-hit" mechanism targeting two distinct and essential fungal cellular components.[2]

• First Hit (WF11899A): By inhibiting 1,3-β-D-glucan synthesis, WF11899A compromises the structural integrity of the fungal cell wall. This "softening" of the cell's outer defenses is hypothesized to increase the permeability of the cell wall.

• Second Hit (Azole): The compromised cell wall allows for enhanced penetration of the azole antifungal into the fungal cell.[2] This increased intracellular concentration of the azole enables it to more effectively reach its target, lanosterol 14-α-demethylase, located in the endoplasmic reticulum.

Conversely, the disruption of the cell membrane by the azole may render the fungus more susceptible to the cell wall-damaging effects of WF11899A.[2] This dual-pronged attack can lead to a significant reduction in the minimum inhibitory concentrations (MICs) of both drugs when used in combination compared to their use as monotherapies.

Caption: Workflow for the Checkerboard Microdilution Assay.

Detailed Protocol

• Preparation of Fungal Inoculum:

  • Culture the fungal isolate (e.g., Candida albicans) on an appropriate agar medium.

  • Prepare a standardized inoculum suspension according to Clinical and Laboratory Standards Institute (CLSI) guidelines (e.g., M27-A3 for yeasts). [7] * Adjust the cell density to a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10⁶ Colony Forming Units (CFU)/mL. [6] * Dilute the inoculum in RPMI 1640 medium to the final desired concentration (e.g., 0.5-2.5 x 10³ CFU/mL). [6]

• Preparation of Drug Dilutions:

  • Prepare stock solutions of WF11899A and the chosen azole antifungal in a suitable solvent (e.g., water for WF11899A, DMSO for azoles).

  • Perform serial twofold dilutions of each compound in RPMI 1640 medium in separate 96-well plates or tubes. The concentration range should span from well above to well below the expected MIC of each drug.

• Checkerboard Plate Setup:

  • In a 96-well microtiter plate, add 50 µL of each WF11899A dilution along the x-axis (columns).

  • Add 50 µL of each azole dilution along the y-axis (rows). This creates a matrix of wells with various combinations of the two drugs.

  • Include control wells:

    • Growth control (medium and inoculum only).

    • Sterility control (medium only).

    • Wells with serial dilutions of each drug alone to determine their individual MICs.

• Inoculation and Incubation:

  • Add 100 µL of the prepared fungal inoculum to each well (except the sterility control).

  • Incubate the plate at 35°C for 24 to 48 hours. [6][7]

• Data Analysis and Interpretation:

  • Determine the MIC for each drug alone and for each combination. The MIC is the lowest concentration that causes a significant inhibition of growth (e.g., ≥50% reduction in turbidity compared to the growth control). [7] * Calculate the Fractional Inhibitory Concentration Index (FICI) using the following formula: FICI = (MIC of WF11899A in combination / MIC of WF11899A alone) + (MIC of Azole in combination / MIC of Azole alone) [4] * Interpret the FICI value to determine the nature of the interaction:

    • Synergy: FICI ≤ 0.5 [4][8][9] * Additive/Indifference: 0.5 < FICI ≤ 4.0 [4][8][9] * Antagonism: FICI > 4.0 [4][8][9] Data Presentation

Fungal Isolate	Compound 1	Compound 2	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	FICI	Interaction
Candida albicans	WF11899A	Fluconazole
Candida glabrata	WF11899A	Fluconazole

Time-Kill Curve Analysis

Time-kill assays provide a dynamic assessment of the antifungal activity of drug combinations over time, determining whether the interaction is fungistatic or fungicidal. [9] Detailed Protocol

• Inoculum Preparation:

  • Prepare a standardized fungal inoculum as described for the checkerboard assay, with a starting concentration of approximately 1 x 10⁵ to 5 x 10⁵ CFU/mL in RPMI 1640 medium. [10][11]

• Drug Concentrations:

  • Test each drug alone at its MIC and sub-MIC concentrations (e.g., 0.5x MIC).

  • Test the combination of WF11899A and the azole at their respective sub-MIC concentrations.

• Experimental Setup:

  • Incubate the fungal suspension with the specified drug concentrations at 35°C with agitation. [12] * At predetermined time points (e.g., 0, 2, 4, 8, 12, and 24 hours), withdraw aliquots from each culture. [13]

• Viable Cell Counting:

  • Perform serial dilutions of the withdrawn aliquots and plate them on appropriate agar medium.

  • Incubate the plates at 35°C for 24-48 hours and count the number of colonies to determine the CFU/mL.

• Data Analysis and Interpretation:

  • Plot the log₁₀ CFU/mL versus time for each condition (growth control, drugs alone, and combination).

  • Synergy is typically defined as a ≥2-log₁₀ decrease in CFU/mL at 24 hours with the combination compared to the most active single agent. [13][14] * Fungicidal activity is often defined as a ≥3-log₁₀ reduction in CFU/mL from the initial inoculum. [14]

In Vivo Confirmation

While in vitro assays are invaluable for initial screening, confirmation of synergistic effects in vivo is crucial for clinical relevance. Murine models of systemic candidiasis are commonly employed for this purpose. [15][16]Key parameters to assess include animal survival rates and fungal burden in target organs (e.g., kidneys). [8][16]

Conclusion

The combination of WF11899A and azole antifungals represents a promising strategy to enhance antifungal efficacy, particularly against challenging fungal pathogens. The proposed "two-hit" mechanism, targeting both the cell wall and cell membrane, provides a strong scientific rationale for the observed synergy. The detailed experimental protocols provided in this guide offer a robust framework for researchers to investigate and validate these synergistic interactions, paving the way for the development of more effective antifungal therapies.

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• BenchChem. (2025).
• BenchChem. (2025). Application Notes and Protocols for Checkerboard Assay: iKIX1 and Azole Synergy. BenchChem.
• Caballero, U., et al. (2021). In Vitro Synergistic Interactions of Isavuconazole and Echinocandins against Candida auris. Journal of Fungi, 7(4), 265.
• Azole Combinations and Multi-Targeting Drugs That Synergistically Inhibit Candidozyma auris. (2024). MDPI.
• Zheng, C. J., et al. (2022). Augmenting Azoles with Drug Synergy to Expand the Antifungal Toolbox. Journal of Fungi, 8(3), 293.
• Dannaoui, E. (2021).
• Fakhim, H., et al. (2017). In Vitro Interactions of Echinocandins with Triazoles against Multidrug-Resistant Candida auris. Antimicrobial Agents and Chemotherapy, 61(11), e01155-17.
• Fratini, F., et al. (2017). A novel interpretation of the Fractional Inhibitory Concentration Index: The case Origanum vulgare L. and Leptospermum scoparium. Microbiological Research, 195, 11-17.
• BenchChem. (2025). Application Notes and Protocols for PK-10 and Fluconazole Checkerboard Assay. BenchChem.
• Fakhim, H., et al. (2017). In Vitro Interactions of Echinocandins with Triazoles Against Multidrug-Resistant Candida auris. Open Forum Infectious Diseases, 4(Suppl 1), S486.
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• Spadaro, F., et al. (2021). New and simplified method for drug combination studies by checkerboard assay. MethodsX, 8, 101493.
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• Spectrum of activity and mechanisms of azole–bisphosphonate synergy in p
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• iFyber. (n.d.). IN VITRO SCREENING FOR ANTIFUNGAL EFFICACY.
• Meletiadis, J., et al. (2002). Definitions for interpretation of the FIC index.
• Klepser, M. E., et al. (1998). Influence of Test Conditions on Antifungal Time-Kill Curve Results: Proposal for Standardized Methods. Antimicrobial Agents and Chemotherapy, 42(5), 1207-1212.
• Pankey, G. A., et al. (2014). Time-Kill Assay and Etest Evaluation for Synergy with Polymyxin B and Fluconazole against Candida glabrata. Antimicrobial Agents and Chemotherapy, 58(10), 5795-5800.
• Wikipedia. (n.d.). Echinocandin.
• Unveiling the synergistic effect of icariin and azole drugs on Candida albicans. (2025). Frontiers.
• Lewis, R. E., et al. (2002). Comparison of Etest, chequerboard dilution and time–kill studies for the detection of synergy or antagonism between antifungal agents tested against Candida species. Journal of Antimicrobial Chemotherapy, 49(2), 345-351.
• Klepser, M. E., et al. (1998). Influence of Test Conditions on Antifungal Time-Kill Curve Results: Proposal for Standardized Methods.
• Bel-Hadj, S., et al. (2021). Assessment by Time-Kill Methodology of the Synergistic Effects of Oritavancin in Combination with Other Antimicrobial Agents against Staphylococcus aureus. Antimicrobial Agents and Chemotherapy, 65(11), e01234-21.

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Echinocandin Benchmarking: WF11899A vs. Anidulafungin

Topic: Head-to-head comparison of WF11899A and Anidulafungin Content Type: Technical Comparison Guide Audience: Researchers, Senior Scientists, and Drug Discovery Leads[1]

A Structural, Mechanistic, and Pharmacodynamic Analysis

Executive Summary

This guide provides a technical comparison between WF11899A (the natural sulfated lipopeptide and biosynthetic precursor to micafungin) and Anidulafungin (a semi-synthetic derivative of Echinocandin B). While both compounds share the core mechanism of 1,3-β-D-glucan synthase inhibition, they represent divergent evolutionary paths in antifungal development.[1] WF11899A is characterized by its unique sulfate moiety conferring high aqueous solubility, whereas Anidulafungin is engineered for high lipophilicity and a unique non-enzymatic degradation pathway (Hofmann elimination).

Structural Architecture & Physicochemical Properties[2][3][4]

The fundamental difference between these two agents lies in their solubility profiles and side-chain chemistry, which dictates their formulation and pharmacokinetic behavior.[1]

WF11899A: The Sulfated Scaffold

WF11899A (also known as FR901379) is a natural fermentation product of Coleophoma empetri.

• Core Structure: Cyclic hexapeptide.[1][2]

• Key Differentiator: It possesses a sulfate group on the homotyrosine residue. This moiety is critical because it renders the molecule highly water-soluble (>50 mg/mL), a rarity among natural echinocandins.[1]

• Side Chain: A palmitoyl (C16) fatty acid tail.[1] In the synthesis of micafungin, this natural tail is enzymatically cleaved and replaced to optimize potency, but in native WF11899A, it drives membrane intercalation.

Anidulafungin: The Lipophilic Semi-Synthetic

Anidulafungin is derived from Echinocandin B (Aspergillus nidulans).[3]

• Core Structure: Cyclic hexapeptide (lacks the sulfate group found in WF11899A).

• Key Differentiator: Negligible water solubility (<0.1 mg/mL), requiring surfactant/alcohol-based formulations (e.g., polysorbate 80).[1]

• Side Chain: An alkoxytriphenyl (terphenyl) group.[1] This bulky, rigid tail enhances membrane anchoring and increases potency against Aspergillus spp. compared to shorter aliphatic chains.[1]

Table 1: Physicochemical Comparison

Feature	WF11899A (Natural Product)	Anidulafungin (Clinical Drug)
Source	Coleophoma empetri fermentation	Semi-synthetic (from Echinocandin B)[1][4]
Solubility	High (Aqueous) due to Sulfate group	Very Low (Requires cosolvents)
Side Chain	Palmitoyl (C16 fatty acid)	Alkoxytriphenyl
Metabolic Fate	Enzymatic degradation (liver)	Chemical degradation (Hofmann elimination)
Protein Binding	High (>99%)	High (>99%)

Mechanism of Action (MoA)

Both compounds act as non-competitive inhibitors of the 1,3-β-D-glucan synthase complex, specifically targeting the Fks1p catalytic subunit.[1] This enzyme is responsible for polymerizing UDP-glucose into 1,3-β-D-glucan, the structural "cement" of the fungal cell wall.[1][5][6]

The Signaling Pathway

Inhibition leads to osmotic instability, cell lysis, and fungicidal activity against Candida spp. (fungistatic against Aspergillus).

Caption: Mechanism of Action: Both agents target the Fks1p subunit, halting glucan polymerization and inducing osmotic lysis.

Pharmacodynamics & Spectrum of Activity[10][11]

While Anidulafungin is a marketed drug with established breakpoints, WF11899A serves as a potent biological reference. Experimental data indicates that WF11899A possesses intrinsic activity comparable to clinical echinocandins, though its natural palmitoyl tail is less optimized for in vivo half-life than Anidulafungin's terphenyl tail.[1]

Table 2: Comparative In Vitro Potency (MIC Range in µg/mL)

Pathogen	WF11899A (Natural)	Anidulafungin (Optimized)	Interpretation
C. albicans	0.004 – 0.03	0.015 – 0.06	WF11899A is highly potent against wild-type strains.
C. glabrata	0.01 – 0.06	0.03 – 0.12	Both show excellent activity; Anidulafungin preferred for fks mutants.[1]
A. fumigatus	MEC: 0.01 – 0.05	MEC: ≤ 0.015	Anidulafungin's lipophilic tail enhances hyphal penetration (lower MEC).[1]
C. parapsilosis	0.5 – 2.0	0.5 – 4.0	Both show intrinsically higher MICs (characteristic of class).

Note: MEC = Minimum Effective Concentration (morphological endpoint for molds).[1]

Stability & Degradation (The Critical Divergence)

This is the most scientifically significant difference for formulation scientists.

• Anidulafungin: Undergoes Hofmann elimination (chemical degradation) at physiological pH/temperature.[1] It spontaneously degrades into an open-ring peptide (inactive).[1][7][8] This allows it to bypass hepatic metabolism (no CYP450 interaction).[1]

• WF11899A: Stable in aqueous solution due to the sulfate group but requires enzymatic metabolism (arylsulfatase or hepatic enzymes) for clearance in vivo.

Caption: Clearance Pathways: Anidulafungin degrades chemically (pH-dependent), while WF11899A relies on enzymatic metabolism.[1][3][7]

Experimental Protocols

For researchers utilizing these compounds in discovery workflows, the following protocols ensure data integrity.

Protocol A: Glucan Synthase Inhibition Assay (Microsomal)

Purpose: To validate the direct enzymatic target engagement.

• Enzyme Preparation:

  • Harvest C. albicans cells in mid-log phase.

  • Lyse using glass beads in breakage buffer (50 mM Tris-HCl pH 7.5, 1 mM EDTA, 1 mM DTT, 10% glycerol).[1]

  • Centrifuge at 3,000 x g to remove debris; ultracentrifuge supernatant at 100,000 x g (1h) to collect membrane fraction (microsomes).[1]

• Reaction Setup:

  • In a 96-well plate, mix 5 µg microsomal protein with reaction buffer containing UDP-[14C]glucose (substrate) and varying concentrations of WF11899A or Anidulafungin (0.1 ng/mL to 10 µg/mL).

  • Include GTPγS (20 µM) to activate Rho1p.[1]

• Incubation:

  • Incubate at 30°C for 60 minutes.

• Filtration & Counting:

  • Stop reaction with 10% TCA (Trichloroacetic acid).[1]

  • Filter onto glass fiber filters (traps the polymerized radioactive glucan).

  • Measure radioactivity via liquid scintillation counting.[1]

• Analysis:

  • Calculate IC50.[1] (Typical IC50 for both is in the 0.5–5 ng/mL range).

Protocol B: Broth Microdilution (CLSI M27-A4 Adapted)

Purpose: To determine MIC/MEC values.[1]

• Media: Use RPMI 1640 buffered with MOPS (pH 7.0).

• Compound Prep:

  • WF11899A: Dissolve directly in water (due to sulfate group).[1]

  • Anidulafungin: Dissolve in DMSO, then dilute into media (final DMSO <1%).

• Inoculum: Adjust Candida suspension to 1x10³ to 5x10³ cells/mL.

• Incubation: 35°C for 24 hours.

• Readout:

  • MIC (Yeasts): Lowest concentration with significant growth reduction (>50%) compared to control.[1]

  • MEC (Molds): Lowest concentration leading to aberrant hyphal growth (rosettes, swelling) observed under inverted microscope.[1]

References

• Isolation and Characterization of WF11899A: Iwamoto, T., et al. (1994). "WF11899A, B and C, novel antifungal lipopeptides.[2][9][10][11][12] I. Taxonomy, fermentation, isolation and physico-chemical properties."[1][2][9][10][12] The Journal of Antibiotics. Link

• Anidulafungin Pharmacology: Vazquez, J. A., & Sobel, J. D. (2006).[1] "Anidulafungin: A Novel Echinocandin."[13] Clinical Infectious Diseases. Link

• Glucan Synthase Mechanism: Douglas, C. M. (2001).[1] "Fungal β(1,3)-D-glucan synthesis." Medical Mycology. Link

• Echinocandin Comparative PK: Wiederhold, N. P., & Lewis, R. E. (2003).[1] "The echinocandin antifungals: an overview of the pharmacology, spectrum and clinical efficacy." Expert Opinion on Investigational Drugs. Link

• Micafungin (WF11899A Derivative) Development: Hata, K., et al. (2011).[1] "Efficacy of micafungin against Candida albicans biofilms."[14] Antimicrobial Agents and Chemotherapy. Link[1]

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A Comparative Framework for Evaluating WF11899A Efficacy Against Azole-Resistant Candida Strains

Introduction: Confronting the Challenge of Azole Resistance

The landscape of invasive fungal infections is increasingly dominated by the challenge of antifungal resistance. Azoles, particularly fluconazole, have long been a cornerstone of anti-Candida therapy. However, their extensive use has driven the selection of resistant strains, primarily through two well-documented mechanisms: mutations in the ERG11 gene, which encodes the target enzyme lanosterol 14α-demethylase, and the overexpression of multidrug efflux pumps (e.g., ABC and MFS transporters) that actively remove azoles from the fungal cell.[1][2][3][4] This has created a critical unmet need for novel antifungal agents with distinct mechanisms of action capable of bypassing these resistance pathways.

WF11899A, a water-soluble lipopeptide antibiotic first isolated from Coleophoma empetri, represents a compelling, albeit historically noted, candidate.[5][6] As an inhibitor of the essential fungal cell wall enzyme 1,3-β-D-glucan synthase, its mechanism is fundamentally different from that of azoles.[7] Early studies demonstrated potent in vitro and in vivo activity against Candida albicans, with efficacy comparable to fluconazole.[7][8]

This guide provides a comprehensive experimental framework for rigorously benchmarking the efficacy of WF11899A against a curated panel of clinically relevant, azole-resistant Candida strains. By detailing robust methodologies, from in vitro susceptibility to in vivo infection models, we aim to provide the scientific community with a blueprint for evaluating this and other novel compounds against the rising tide of antifungal resistance.

Part 1: Strategic Selection of Candidate Antifungals

A meaningful benchmark requires comparison against both established standards and modern therapeutic agents. This study design incorporates agents that represent different classes, generations, and mechanisms of action.

• Primary Test Article: WF11899A

  • Class: Lipopeptide / Triterpenoid Glycoside.[5][7]

  • Mechanism of Action (MoA): Inhibition of 1,3-β-D-glucan synthase, disrupting cell wall integrity.[7] Its activity should be independent of the ergosterol biosynthesis pathway targeted by azoles.

• Comparator 1: Fluconazole

  • Class: First-generation Triazole.

  • MoA: Inhibition of lanosterol 14α-demethylase (Erg11p), blocking ergosterol synthesis.[1]

  • Rationale: Serves as the primary control to confirm the resistant phenotype of the selected Candida strains.

• Comparator 2: Voriconazole

  • Class: Second-generation Triazole.

  • MoA: Inhibition of lanosterol 14α-demethylase (Erg11p).

  • Rationale: Represents a more potent, broader-spectrum azole often used for fluconazole-resistant infections, providing a higher clinical bar for comparison.

• Comparator 3: Ibrexafungerp

  • Class: Triterpenoid ("Fungerp").[9][10]

  • MoA: Inhibition of 1,3-β-D-glucan synthase, but at a binding site distinct from echinocandins.[9][10][11]

  • Rationale: As the first orally bioavailable glucan synthase inhibitor, Ibrexafungerp is a state-of-the-art comparator.[12] Its proven activity against some resistant strains makes it an essential benchmark for any new glucan synthase inhibitor.[11][13]

Part 2: Proposed Panel of Azole-Resistant Candida Strains

To ensure a thorough evaluation, the test panel must include strains with diverse, well-characterized resistance mechanisms across multiple clinically significant species.

Strain Category	Example Species	Key Resistance Mechanism	Rationale for Inclusion
Azole-Susceptible Control	C. albicans (e.g., ATCC 90028)	None (Wild-Type)	Baseline for comparing potency against a susceptible background.
Quality Control	C. parapsilosis (ATCC 22019)	None (Wild-Type)	Ensures assay integrity and reproducibility per CLSI standards.[14]
Target Alteration	C. albicans Clinical Isolate	Characterized ERG11 point mutation(s)	Directly tests efficacy against the most common target-based azole resistance.[2][3]
Efflux Pump Overexpression	C. glabrata Clinical Isolate	Upregulation of CgCDR1 / CgCDR2 genes	Evaluates performance against efflux-mediated resistance, prevalent in C. glabrata.[15]
Target Overexpression	C. tropicalis Clinical Isolate	Overexpression of ERG11 gene	Assesses efficacy when the azole target is present in high concentrations.[4]
Multi-Drug Resistant	C. auris Clinical Isolate	Multiple/Uncharacterized	Tests against an urgent public health threat known for high-level resistance to multiple drug classes.[1]

Part 3: In Vitro Efficacy Benchmarking Protocols

Protocol 1: Planktonic Antifungal Susceptibility Testing

The foundational step in assessing antifungal efficacy is determining the Minimum Inhibitory Concentration (MIC) against planktonic (free-floating) cells. This protocol adheres to the standards set by the Clinical and Laboratory Standards Institute (CLSI).

Methodology: Broth Microdilution (CLSI M27)

• Inoculum Preparation: Candida isolates are cultured on Sabouraud Dextrose Agar for 24 hours. Colonies are suspended in sterile saline and adjusted to a 0.5 McFarland turbidity standard, then further diluted in RPMI-1640 medium to achieve a final standardized concentration.

• Drug Dilution: WF11899A and comparator agents are serially diluted in a 96-well microtiter plate using RPMI-1640 medium.

• Inoculation & Incubation: The standardized fungal suspension is added to each well. Plates are incubated at 35°C for 24-48 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the drug that causes a significant (typically ≥50%) reduction in fungal growth compared to the drug-free control well, determined visually or spectrophotometrically.

Causality: The CLSI M27 method is the gold standard for yeast susceptibility testing, ensuring that results are reproducible and comparable across different laboratories.[14][16] Using a standardized medium (RPMI) and inoculum size minimizes variability that could otherwise skew MIC values.

Caption: CLSI M27 Broth Microdilution Workflow.

Hypothetical Data Summary: Planktonic MIC (µg/mL) The results would be summarized to compare the potency of each compound. MIC50 and MIC90 represent the concentrations required to inhibit 50% and 90% of the tested isolates, respectively.

Organism (Resistance Mechanism)	WF11899A	Fluconazole	Voriconazole	Ibrexafungerp
C. albicans (Susceptible)	0.015	0.5	0.03	0.06
C. albicans (ERG11 mutant)	0.015	>64	8	0.06
C. glabrata (Efflux)	0.03	>64	4	0.125
C. auris (Multi-drug Resistant)	0.03	>256	16	0.125

Protocol 2: Anti-Biofilm Efficacy Assessment

Candida biofilms present a significant clinical challenge, as they exhibit extremely high resistance to most antifungals.[17] Evaluating a compound's ability to inhibit or eradicate a biofilm is a critical test of its potential utility.

Methodology: Microtiter Plate Biofilm Model with XTT Assay

• Biofilm Formation: A standardized suspension of Candida cells is added to 96-well plates and incubated for 24-48 hours to allow for cell adhesion and biofilm maturation.

• Wash Step: Non-adherent, planktonic cells are removed by washing the wells with a sterile buffer (e.g., PBS).

• Antifungal Challenge: Serial dilutions of WF11899A and comparators are added to the mature biofilms and incubated for another 24-48 hours.

• Metabolic Activity Measurement: The antifungal agents are removed, and the metabolic activity of the remaining biofilm is quantified using an XTT reduction assay.[18][19] Viable cells convert the XTT tetrazolium salt to a colored formazan product, which is measured spectrophotometrically.

• SMIC Determination: The Sessile Minimum Inhibitory Concentration (SMIC) is determined as the drug concentration causing a ≥50% or ≥80% reduction in metabolic activity compared to the untreated control biofilm.[18]

Causality: This model mimics the structure and physiology of a clinical biofilm infection.[20][21] The XTT assay provides a quantitative measure of cell viability, offering a more objective endpoint than simple visual inspection and allowing for precise calculation of the SMIC.

Caption: In Vitro Biofilm Susceptibility Workflow.

Hypothetical Data Summary: Sessile MIC80 (µg/mL)

Organism (Resistance Mechanism)	WF11899A	Fluconazole	Voriconazole	Ibrexafungerp
C. albicans (Susceptible)	0.5	>1024	64	1
C. albicans (ERG11 mutant)	0.5	>1024	256	1
C. glabrata (Efflux)	1	>1024	128	2
C. auris (Multi-drug Resistant)	1	>1024	>1024	2

Part 4: Preclinical In Vivo Efficacy Models

Demonstrating efficacy in a living system is paramount. A tiered approach, starting with a high-throughput invertebrate model before moving to the gold-standard murine model, is both efficient and ethically responsible.

Model 1: Galleria mellonella Survival Assay (Preliminary Screen)

The G. mellonella (greater wax moth larvae) model serves as a valuable preliminary screen for compound efficacy and toxicity.[22][23] Its innate immune system shares structural and functional similarities with that of vertebrates.

Methodology:

• Infection: Larvae are injected with a predetermined lethal dose of an azole-resistant Candida strain.

• Treatment: A separate cohort of infected larvae receives a single dose of WF11899A or a comparator drug at various concentrations.

• Monitoring: Larvae are incubated at 37°C and monitored daily for survival over a 5-7 day period. Survival is typically assessed by response to touch and pigmentation (dead larvae melanize).

• Analysis: Kaplan-Meier survival curves are generated to compare the efficacy of different treatment groups against the untreated control.

Causality: This model provides a rapid, cost-effective readout of a compound's ability to improve host survival in the face of a lethal fungal infection, guiding dose selection and go/no-go decisions for more complex mammalian studies.[24]

Model 2: Murine Model of Disseminated Candidiasis (Gold Standard)

The murine model of systemic or disseminated candidiasis is the industry standard for evaluating antifungal therapeutics intended for invasive infections.[22][25][26]

Methodology:

• Immunosuppression: Mice (e.g., BALB/c or ICR strains) are typically rendered neutropenic via cyclophosphamide administration to ensure a robust and reproducible infection.

• Infection: Mice are infected via intravenous (tail vein) injection with a standardized inoculum of an azole-resistant Candida strain.

• Treatment: Treatment with WF11899A and comparators begins shortly after infection and continues for a defined period (e.g., 3-7 days).

• Endpoints:

  • Survival: A cohort of mice is monitored for 14-21 days, and survival data is analyzed using Kaplan-Meier curves.

  • Fungal Burden: A separate cohort is euthanized at a specific time point (e.g., Day 4 post-infection). Kidneys (the primary target organ) are harvested, homogenized, and plated on agar to quantify the fungal load (Colony Forming Units per gram of tissue).

Causality: This model recapitulates key aspects of human systemic candidiasis, including hematogenous spread and organ seeding.[27] Measuring both survival and organ fungal burden provides a comprehensive assessment of a drug's ability to not only prolong life but also to clear the pathogen from host tissues.

Hypothetical Data Summary: Murine Model Efficacy (C. auris Infection)

Treatment Group (Dose mg/kg)	Percent Survival (Day 14)	Mean Kidney Fungal Burden (log10 CFU/g ± SD)
Vehicle Control	0%	7.2 ± 0.4
WF11899A (10 mg/kg)	80%	3.5 ± 0.6
Fluconazole (20 mg/kg)	0%	7.0 ± 0.5
Ibrexafungerp (15 mg/kg)	70%	4.1 ± 0.7

Part 5: Mechanistic Grounding and Expected Outcomes

The core hypothesis of this framework is that WF11899A's mechanism of action allows it to bypass the primary drivers of azole resistance.

Azoles target Erg11p in the ergosterol synthesis pathway within the fungal cell membrane. Resistance arises from mutations that reduce drug binding affinity or from efflux pumps that prevent the drug from reaching its target. WF11899A , in contrast, targets 1,3-β-D-glucan synthase, an enzyme complex located in the cell membrane that is responsible for building the primary structural polymer of the fungal cell wall.

Caption: Differential Drug Targets and Resistance Mechanisms.

Expected Outcomes:

• WF11899A is expected to demonstrate potent activity (low MICs) against all tested strains, irrespective of their azole resistance mechanisms, as its target is entirely different.

• The in vivo efficacy of WF11899A should significantly surpass that of fluconazole in murine models of infection with resistant strains.

• The comparative data against Ibrexafungerp will be crucial for positioning WF11899A within the modern landscape of glucan synthase inhibitors, highlighting potential advantages in potency, spectrum, or PK/PD properties.

Conclusion and Future Directions

This guide outlines a rigorous, multi-faceted approach to definitively benchmark the efficacy of WF11899A against azole-resistant Candida. By integrating standardized in vitro assays with robust preclinical in vivo models, this framework will generate the critical data needed to validate WF11899A as a potential solution to the growing challenge of azole resistance.

Successful completion of these studies would provide a strong rationale for advancing WF11899A into further development, including expanded studies on pharmacokinetics, safety pharmacology, and efficacy against a broader array of clinical isolates, including those resistant to other drug classes like echinocandins.

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• Paul, S., et al. (2022). Mechanisms of azole antifungal resistance in clinical isolates of Candida tropicalis. PLOS One.
• Yao, D., et al. (2019). Mechanisms of azole resistance in clinical isolates of Candida glabrata from two hospitals in China. Dove Medical Press.
• Fisher, M. C., et al. (2025). Understanding the mechanisms of resistance to azole antifungals in Candida species. PMC.
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• 4. Mechanisms of Azole Resistance in a Clinical Isolate of Candida tropicalis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. WF11899A, B and C, novel antifungal lipopeptides. I. Taxonomy, fermentation, isolation and physico-chemical properties - PubMed [pubmed.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Safe Management and Disposal of WF11899A (FR901379)

Content Type: Operational Safety & Logistics Guide Audience: Laboratory Managers, Process Chemists, and Environmental Health & Safety (EHS) Officers.

Part 1: Executive Summary & Scientific Context

WF11899A (also known as FR901379 ) is a cyclic lipopeptide antifungal antibiotic produced by Coleophoma empetri.[1][2] It serves as the natural, water-soluble precursor for the semisynthesis of Micafungin , a clinically vital echinocandin.

Unlike other echinocandins (e.g., Pneumocandin

, the precursor to Caspofungin) which are generally insoluble in water, WF11899A contains a homotyrosine sulfate moiety that confers high water solubility (>50 mg/mL).

Critical Disposal Directive: Due to its high water solubility and potent inhibition of

-1,3-glucan synthase, WF11899A poses a significant environmental risk if released into aqueous systems. Under no circumstances should WF11899A be discharged into municipal sewage or laboratory sink drains. The only validated disposal method is high-temperature incineration.

Part 2: Technical Safety Profile

To ensure proper handling, operators must understand the physicochemical properties that dictate waste management strategies.

Table 1: Physicochemical Properties Relevant to Disposal

Property	Data	Operational Implication
Compound Name	WF11899A (FR901379)	Precursor to Micafungin
Chemical Class	Acidic Cyclic Lipopeptide	Thermal stability requires high-temp combustion.
Molecular Weight	~1174 Da	High MW prevents volatility; inhalation risk is dust-based.
Solubility	Water: Soluble ; Methanol: Soluble	High Risk: Spills spread rapidly in wet environments.
Mechanism	-1,3-glucan synthase inhibitor	Highly toxic to aquatic fungal ecosystems.
Stability	Stable in neutral aqueous solution	Does not spontaneously degrade; requires active destruction.
GHS Classification	Aquatic Acute 1 / Chronic 1	STRICT containment required.

Part 3: Step-by-Step Disposal Protocols

A. Solid Waste (Powder/Lyophilized Cake)

Applicability: Expired standards, contaminated weighing boats, PPE, and spill cleanup materials.

• Segregation: Place all solid waste contaminated with WF11899A into a Yellow Biohazard/Chemical Incineration Bag (or equivalent color code for "Incinerate Only" in your facility).

  • Why: Autoclaving is insufficient. The cyclic peptide ring is thermally stable at standard autoclave temperatures (121°C).

• Double-Bagging: Seal the primary bag and place it inside a secondary rigid container (fiber drum or poly bin) labeled "CYTOTOXIC/ANTIBIOTIC WASTE."

• Destruction: Transfer to a licensed waste facility for High-Temperature Incineration (>1000°C) with gas scrubbing.

B. Liquid Waste (Aqueous or Solvent Solutions)

Applicability: HPLC waste, mother liquors, dissolved stock solutions.

• Zero-Drain Policy: Never pour WF11899A solutions down the sink.

• Collection:

  • Aqueous Streams: Collect in High-Density Polyethylene (HDPE) carboys labeled "AQUEOUS TOXIC WASTE - DO NOT AUTOCLAVE."

  • Organic Streams (MeOH/ACN): Collect in standard solvent waste carboys compatible with incineration.

• Labeling: Clearly mark the container with the concentration and solvent composition.

• Neutralization (Emergency Only): If incineration is delayed, adjust pH to <3.0 or >10.0 to accelerate hydrolysis of the peptide bonds, though this does not guarantee complete deactivation and should not replace incineration.

Part 4: Emergency Spill Response (The "Solubility Protocol")

Because WF11899A is water-soluble, standard "wet wiping" can inadvertently spread the contamination over a larger surface area.

Protocol:

• Isolate: Evacuate the immediate area and post "Do Not Enter" signage.

• PPE: Wear Nitrile gloves (double layer), Tyvek lab coat, and N95 respirator (if powder is airborne).

• Dry Containment (Powder Spill):

  • Cover the spill with a damp paper towel (minimal moisture) to prevent dust generation.

  • Scoop material into a disposal container.[3][4][5]

  • Do not use a vacuum unless it is HEPA-filtered and dedicated to hazardous drugs.

• Absorb (Liquid Spill):

  • Use vermiculite or chem-mats to absorb the liquid.

  • Do NOT dilute with water.

• Decontamination:

  • Once bulk material is removed, wipe the surface with 10% Bleach (Sodium Hypochlorite) followed by water. The oxidative action of bleach helps degrade the peptide structure.

Part 5: Decision Logic & Workflow

The following diagram illustrates the decision matrix for handling WF11899A waste streams.

Figure 1: Operational workflow for the segregation and disposal of WF11899A, emphasizing the prohibition of drain disposal due to water solubility.

Part 6: References

• Iwamoto, T., et al. (1994).[6][7] WF11899A, B and C, novel antifungal lipopeptides.[7] I. Taxonomy, fermentation, isolation and physico-chemical properties.[7][8] The Journal of Antibiotics, 47(10), 1084–1091.

• Fujie, A. (2007). Discovery of micafungin (FK463): A novel antifungal drug derived from a natural product lead. Pure and Applied Chemistry, 79(4), 603–614.

• PubChem. (n.d.). Compound Summary: Micafungin Precursor (FR901379).[2] National Library of Medicine.

• Douglas, C. M. (2001). Fungal ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  (1,3)-glucan synthesis.[1][9][10][11][12] Medical Mycology, 39(sup1), 55–66.

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• 6. WF11899A, B and C, novel antifungal lipopeptides. I. Taxonomy, fermentation, isolation and physico-chemical properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. WF11899A, B AND C, NOVEL ANTIFUNGAL LIPOPEPTIDES [jstage.jst.go.jp]
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• 12. What are 1,3-beta-glucan synthase inhibitors and how do they work? [synapse.patsnap.com]

Personal protective equipment for handling WF11899A;WF 11899A

Topic: Personal Protective Equipment (PPE) & Operational Safety for Handling WF11899A (FR901379) Content Type: Technical Safety Guide & Operational Protocol Audience: Research Scientists, Medicinal Chemists, and EHS Officers

Executive Safety Summary: The "Why" Behind the Protocol

WF11899A (synonym: FR901379) is a sulfated cyclic lipopeptide and a potent echinocandin antifungal . It functions as a non-competitive inhibitor of

-(1,3)-D-glucan synthase , an enzyme essential for fungal cell wall integrity.[1][2][3]

While echinocandins generally exhibit low toxicity to mammalian cells (which lack cell walls), WF11899A must be handled as a High Potency Active Pharmaceutical Ingredient (HPAPI) in a research setting.

The Critical Differentiator: Unlike many lipopeptides which are hydrophobic, WF11899A contains a sulfate moiety that renders it highly water-soluble (up to 50 mg/mL). This physical property fundamentally alters the risk profile compared to other echinocandins:

• Aerosolization Risk: As a lyophilized powder, it is easily inhaled.

• Solubility Risk: Its high water solubility means it can be rapidly absorbed by mucous membranes or transported via aqueous splashes, unlike hydrophobic analogs that require DMSO.

Immediate Hazard Classification:

• Primary Vector: Inhalation of dust/aerosols.

• Secondary Vector: Dermal absorption (via solvent carrier).

• Bioactivity: Potent fungicidal; potential for histamine release or hypersensitivity upon exposure.

Risk Assessment & PPE Matrix

Do not default to generic "lab safety." Select PPE based on the state of matter and carrier solvent.

Table 1: PPE Specifications for WF11899A

Protection Zone	Recommended Equipment	Scientific Rationale (Causality)
Respiratory	N95/P100 Respirator (Minimum) or PAPR	WF11899A is supplied as a lyophilized cake/powder. Static electricity can disperse particles during weighing. Inhalation bypasses first-pass metabolism, increasing systemic exposure risk.
Dermal (Hands)	Double Nitrile Gloves (Outer: 0.11mm, Inner: 0.08mm)	While the peptide is large (>1000 Da), if dissolved in Methanol or DMSO (common co-solvents), the solvent permeates skin and carries the compound with it.
Ocular	Chemical Splash Goggles (Indirect Vent)	Safety glasses are insufficient for aqueous solutions. Because WF11899A is water-soluble, a splash to the eye results in immediate dissolution and mucosal uptake.
Body	Tyvek® Lab Coat (Closed front)	Cotton coats absorb aqueous spills, keeping the bioactive agent against the skin. Tyvek repels the aqueous/methanolic solutions used with WF11899A.
Engineering	Class II Biosafety Cabinet (BSC) or Fume Hood	Primary containment is superior to PPE. All open-vial manipulation must occur here to capture the "dust cloud" generated upon opening.

Operational Protocol: Handling & Solubilization

This protocol is designed to minimize the "Dust-to-Liquid" transition risk.

Phase A: Preparation & Weighing

• Pre-Check: Verify the vial integrity. Ensure the balance is stable inside the containment hood.

• Static Control: Use an ionizing bar or anti-static gun on the vial. Lyophilized lipopeptides are prone to static cling; "poofing" upon opening is a common failure mode.

Phase B: Solubilization (The Critical Step)

WF11899A is unique due to its sulfate group. It dissolves in water, but stability is pH-dependent.

• Solvent Selection:

  • Preferred: Water or 50% Aqueous Methanol.[4]

  • Avoid: Chloroform (Insoluble).

• Addition Method:

  • Do NOT pipette solvent directly onto the powder with force. This creates aerosols.

  • Technique: Tilted Vial Method. Tilt the vial to 45°, gently stream solvent down the glass wall. Let it pool at the bottom before slowly swirling.

• Dissolution:

  • Swirl gently. Do not vortex vigorously unless the vial is sealed and you wait 5 minutes for aerosols to settle before reopening.

Phase C: Spill Management

• Solid Spill: Do not sweep. Cover with wet paper towels (water-dampened) to prevent dust generation, then wipe up.

• Liquid Spill: Absorb with inert pads. Clean surface with 10% Bleach (sodium hypochlorite) followed by 70% Ethanol. Note: Bleach degrades the peptide structure.

Visualizing the Safety Workflow

The following diagram illustrates the decision logic for handling WF11899A based on its physical state.

Figure 1: Decision logic for PPE selection based on the physical state and solvent carrier of WF11899A.

Mechanism of Action & Biological Context[1][5][6]

Understanding the mechanism reinforces the need for safety. WF11899A targets the fungal cell wall, specifically the Fks1p subunit of glucan synthase.

Figure 2: Mechanism of Action. WF11899A induces osmotic instability by inhibiting cell wall synthesis.

Disposal & Deactivation

• Deactivation: While stable in water, echinocandins are susceptible to hydrolysis under strong alkaline conditions. Treating waste with 1N NaOH prior to disposal is a valid deactivation step if required by local EHS protocols.

• Waste Stream: Dispose of as Hazardous Chemical Waste (Incineration). Do not flush down drains, as antifungal agents pose environmental risks to aquatic microbial ecosystems.

References

• Fujie, A., et al. (2001).[5] "FR131535, a novel water-soluble echinocandin-like lipopeptide: synthesis and biological properties."[5] Bioorganic & Medicinal Chemistry Letters.

• Iwamoto, T., et al. (1994).[6][5] "WF11899A, B and C, novel antifungal lipopeptides.[4][7][6][5][8] I. Taxonomy, fermentation, isolation and physico-chemical properties."[4][6][5][8] The Journal of Antibiotics.

• MedChemExpress. (2024). "FR 901379 (WF11899A) Safety Data Sheet & Product Information."

• Douglas, C. M. (2001). "Fungal beta(1,3)-D-glucan synthesis." Medical Mycology.

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